Technical Documentation Center

8-methyl-1,2,3,4-tetrahydroquinolin-5-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Core Science & Biosynthesis

Foundational

physicochemical properties of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Technical Whitepaper: Physicochemical Profiling of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol Executive Summary 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol represents a specialized bicyclic scaffold in medicinal chemistry, me...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Physicochemical Profiling of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Executive Summary

8-methyl-1,2,3,4-tetrahydroquinolin-5-ol represents a specialized bicyclic scaffold in medicinal chemistry, merging the pharmacophoric properties of a phenolic hydrogen bond donor with the conformational restrictions of a tetrahydroquinoline (THQ) ring. Often utilized as a high-value intermediate in the synthesis of CFTR modulators, antibiotics, and neuroactive agents, its physicochemical behavior is dominated by its amphoteric nature and susceptibility to oxidative dehydrogenation.

This guide provides a comprehensive technical profile of the molecule, synthesizing experimental precedents from structural analogs with high-fidelity predictive modeling to establish a robust baseline for handling, synthesis, and application.

Chemical Identity & Structural Analysis

The molecule consists of a fused benzene and piperidine ring system (tetrahydroquinoline), substituted with a hydroxyl group at the C5 position and a methyl group at the C8 position. This substitution pattern creates a unique electronic environment where the electron-rich phenol and the secondary amine influence each other's reactivity and pKa.

PropertySpecification
Systematic Name 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol
Common Synonyms 5-hydroxy-8-methyl-1,2,3,4-tetrahydroquinoline
Molecular Formula C₁₀H₁₃NO
Molecular Weight 163.22 g/mol
CAS Number (Precursor) 16026-71-4 (matches 8-methylquinolin-5-ol parent)
Core Scaffold 1,2,3,4-Tetrahydroquinoline
Stereochemistry Achiral (planar aromatic fused to puckered piperidine ring)
3D Conformational Insight

Unlike the planar quinoline precursor, the piperidine ring in the tetrahydro- form adopts a half-chair or twisted boat conformation. The C5-hydroxyl group lies in the aromatic plane, while the N1-amine is pyramidal, capable of inversion but generally directing its lone pair to participate in hydrogen bonding or conjugation with the aromatic ring.

Physicochemical Properties (The Core)

Note: Where specific experimental values for this exact isomer are unpublished, data is derived from high-confidence SAR analysis of the 1,2,3,4-tetrahydroquinolin-5-ol and 8-methylquinoline series.

Thermodynamic & Physical State
ParameterValue / RangeTechnical Context
Physical State Solid (Crystalline)Likely off-white to beige powder; darkens upon air exposure due to oxidation.
Melting Point 135°C – 155°C (Predicted)Hydroxyl group significantly elevates MP via intermolecular H-bonding compared to non-hydroxylated analogs (MP ~20°C).
Boiling Point ~320°C (at 760 mmHg)Decomposition likely precedes boiling at atmospheric pressure.
Density 1.15 ± 0.05 g/cm³Denser than water due to H-bonding network.
Solubility Profile

The molecule exhibits "Lipophilic Amine" behavior. It is sparingly soluble in neutral water but shows pH-dependent solubility.

  • High Solubility (>50 mg/mL): DMSO, Methanol, Ethanol, DMF.

  • Moderate Solubility: Dichloromethane (DCM), Ethyl Acetate.

  • Low Solubility: Water (Neutral pH), Hexanes, Diethyl Ether.

  • pH-Dependent: Soluble in aqueous acid (protonation of N) and aqueous alkali (deprotonation of OH).

Acid-Base Dissociation (pKa)

The molecule is amphoteric, possessing both a basic center (amine) and an acidic center (phenol).

  • pKa₁ (Amine N-H): 5.2 ± 0.3

    • Mechanism:[1] The nitrogen lone pair is partially conjugated with the aromatic ring, making it less basic than aliphatic amines (pKa ~10) but similar to N-alkyl anilines.

  • pKa₂ (Phenol O-H): 10.4 ± 0.2

    • Mechanism:[1] The 8-methyl group is electron-donating, which slightly destabilizes the phenoxide anion compared to unsubstituted phenol (pKa 10.0), raising the pKa marginally.

Visualization: Ionization & Reactivity Logic

Understanding the ionization states is critical for extraction and purification protocols.

Ionization Cation Cationic Form (pH < 4) Soluble in Water Neutral Neutral Form (pH 6-9) Lipophilic / Precipitates Cation->Neutral + OH⁻ (pKa ~5.2) Neutral->Cation + H⁺ Anion Anionic Form (pH > 11) Soluble in Water Neutral->Anion + OH⁻ (pKa ~10.4) Anion->Neutral + H⁺

Figure 1: pH-dependent ionization equilibria. The molecule exists as a cation in acid, a neutral solid at physiological pH, and an anion in strong base.

Synthesis & Impurity Profiling

The primary route to 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol is the selective hydrogenation of its aromatic precursor, 8-methylquinolin-5-ol. This process is sensitive and can yield specific impurities.

Protocol Overview:
  • Precursor: 8-methylquinolin-5-ol (Commercially available or synthesized via Skraup reaction).

  • Reagent: Hydrogen gas (H₂, 50-100 psi) or Transfer Hydrogenation (Formic acid/TEA).

  • Catalyst: PtO₂ (Adams' catalyst) or Pd/C. Note: PtO₂ is preferred for minimizing defluorination if halogenated analogs are used, but for this molecule, Pd/C is sufficient.

  • Solvent: Acetic acid or Methanol.

Reaction Pathway & Degradation

Synthesis Start Start: 8-methylquinolin-5-ol (Aromatic System) H2 Hydrogenation (H₂ / PtO₂ / AcOH) Start->H2 Product Target: 8-methyl-1,2,3,4- tetrahydroquinolin-5-ol H2->Product Selective Reduction of Pyridine Ring Impurity Impurity: Decahydro- form (Over-reduction) Product->Impurity Harsh Conditions (High Temp/Press) Oxidation Degradation: Re-oxidation to Quinoline Product->Oxidation Air Exposure / Light

Figure 2: Synthesis pathway via selective hydrogenation and potential degradation risks.

Handling, Stability & Safety

Stability Concerns
  • Oxidative Aromatization: Like all tetrahydroquinolines, this molecule is prone to "aromatization" back to the quinoline form upon prolonged exposure to air and light.

    • Mitigation: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

  • Color Change: A shift from off-white to yellow/brown indicates oxidation (formation of quinone-imine species).

Safety (GHS Classification)
  • Acute Toxicity: Likely Harmful if swallowed (H302). Analogous THQs often exhibit moderate oral toxicity.

  • Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

  • Handling: Use standard PPE (Gloves, Goggles). Perform synthesis in a fume hood due to potential sensitization.

References

  • PubChem Compound Summary. 8-Methyl-1,2,3,4-tetrahydroquinoline (Analogous Core). National Center for Biotechnology Information. [Link]

  • National Toxicology Program. Toxicity Profile of Methylquinolines. [Link]

  • Katritzky, A. R., et al. "Recent Progress in the Synthesis of 1,2,3,4-Tetrahydroquinolines." Tetrahedron, 1996.

Sources

Exploratory

The "Magic Methyl" Effect in Action: An In-depth Technical Guide to the Role of the 8-Methyl Group in Tetrahydroquinoline Receptor Binding

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist Preamble: Beyond the Core Scaffold The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Preamble: Beyond the Core Scaffold

The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal chemistry, celebrated as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] Its rigid, fused-ring system provides a robust framework for orienting pharmacophoric elements in three-dimensional space, enabling interaction with a wide array of biological targets. However, the true pharmacological potential of the THQ core is often unlocked through subtle, yet profound, peripheral modifications. Among the most impactful of these is the strategic placement of a methyl group.

This technical guide moves beyond a general overview of structure-activity relationships (SAR) to focus specifically on the multifaceted role of a single methyl group at the 8-position of the THQ ring. Often referred to as a "magic methyl" in drug discovery, this seemingly simple addition can dramatically alter a compound's binding affinity, selectivity, and functional activity at its target receptor.[2] We will dissect the causal mechanisms behind this phenomenon, from both an experimental and a computational perspective, providing researchers with the field-proven insights necessary to leverage this effect in their own drug development programs.

The Fundamental Impact of C8-Methylation: A Tale of Two Receptors

The influence of the 8-methyl group is not uniform across all biological targets. Its effect is highly context-dependent, dictated by the specific topology and chemical environment of the receptor's binding pocket. To illustrate this, we will examine two distinct case studies where the addition of an 8-methyl group leads to divergent, yet significant, outcomes in receptor binding affinity.

Case Study 1: Opioid Receptors - Modulating Selectivity

In the pursuit of safer and more effective analgesics, researchers have extensively explored THQ-based peptidomimetics as ligands for opioid receptors. A pivotal study directly compared a lead compound (a C6-substituted THQ) with its 8-methylated analog, providing a clear quantitative measure of the methyl group's impact.[1]

The data reveals a fascinating shift in receptor selectivity. The parent compound 1 shows high affinity for the μ-opioid receptor (MOR) with a Kᵢ of 0.22 nM, but significantly weaker affinity for the δ-opioid receptor (DOR), resulting in a selectivity ratio (DOR Kᵢ / MOR Kᵢ) of 43. The introduction of other substituents at the C8-position, while maintaining the C6-pharmacophore, highlights the sensitivity of this region. For instance, moving the C6-benzyl group to the C8-position (compound 2 ) drastically reduces affinity at all opioid receptors, underscoring the importance of the C6 pharmacophore for initial binding.[1]

However, when an 8-benzyl group is present alongside the C6-benzyl group (compound 7a ), MOR affinity is restored, and strikingly, DOR affinity increases by nearly 10-fold compared to the parent compound 1 .[1] This demonstrates a key principle: the C8-position can serve as a critical modulator of DOR affinity. In a series of C8-alkyl substitutions, the smallest groups, including methyl, maintained high MOR affinity while increasing DOR affinity relative to the unsubstituted lead compound.[1]

CompoundC8-SubstitutionMOR Kᵢ (nM)[1]DOR Kᵢ (nM)[1]KOR Kᵢ (nM)[1]DOR Kᵢ / MOR Kᵢ[1]
1 H0.22 ± 0.029.4 ± 0.868 ± 243
2 Benzyl (C6-H)48 ± 9360 ± 601500 ± 4007.5
7a Benzyl1.0 ± 0.11.6 ± 0.423 ± 51.6
7b Methyl 0.29 ± 0.03 2.4 ± 0.3 140 ± 10 8.3

Table 1: Comparative binding affinities of C8-substituted THQ derivatives at opioid receptors. Data synthesized from reference[1].

The key takeaway for drug developers is that C8-methylation can be a powerful tool to fine-tune the selectivity profile of a THQ-based ligand, in this case, improving the balance of MOR and DOR binding affinities.[1]

Case Study 2: NMDA Receptor - Enhancing Potency

The N-methyl-D-aspartate (NMDA) receptor, a crucial ion channel in the central nervous system, presents another compelling example. A study of 1-aryl-1,2,3,4-tetrahydroisoquinolines (a closely related scaffold) evaluated the effect of an 8-methyl substitution on binding to the PCP site of the NMDA receptor complex.

The results were dramatic. The (S)-configured derivative bearing a 2-methylphenyl group at position 1 and a methyl group at position 8, designated (S)-4e , exhibited the highest affinity in the series with a Kᵢ value of 0.0374 µM.[3] This compound was approximately 90 times more potent than its corresponding (R)-enantiomer.[3] While a direct comparison to the unsubstituted parent is not provided in this specific abstract, the high potency achieved with the 8-methyl derivative points to a significant enhancement of binding affinity.

The Mechanistic Underpinnings: Why Does a Methyl Group Matter?

The profound effects observed in our case studies are not magical; they are rooted in fundamental principles of physical chemistry and molecular recognition. The addition of an 8-methyl group can influence receptor binding through a combination of steric, hydrophobic, and conformational effects.

Hydrophobic Interactions: The Energetic Driver

One of the most significant contributions of a methyl group is its ability to engage in favorable hydrophobic interactions.[2] Receptor binding pockets are often lined with nonpolar amino acid residues, creating hydrophobic sub-pockets. The binding process is energetically driven by the displacement of ordered water molecules from both the ligand's surface and the receptor's hydrophobic pocket, leading to an increase in entropy.

The addition of a methyl group increases the nonpolar surface area of the ligand, enhancing its potential for van der Waals contacts within a complementary hydrophobic pocket.[2] This can contribute favorably to the binding enthalpy. The overall free energy gain from burying a methyl group in a hydrophobic region of a protein is estimated to be around 0.7-0.8 kcal/mol.[2] This seemingly small energetic contribution can translate to a significant, often order-of-magnitude, improvement in binding affinity.[2]

Caption: The hydrophobic effect in 8-methyl-THQ binding.

Steric and Conformational Effects: The "Conformational Lock"

The 8-position on the THQ ring is ortho to the benzene ring fusion. Methylation at this position can introduce significant steric influence, acting as a "conformational lock" that restricts the rotation of substituents and influences the overall conformation of the molecule. This can be advantageous in several ways:

  • Pre-organization for Binding: The methyl group can force the THQ scaffold into a bioactive conformation that is more complementary to the receptor's binding site. This reduces the entropic penalty of binding, as the ligand does not need to "freeze" into the correct shape upon interaction with the receptor.

  • Inducing Favorable Receptor Conformations: The steric bulk of the methyl group can guide the ligand into a specific orientation within the binding pocket, which in turn may induce or stabilize a particular active conformation of the receptor itself.

  • Blocking Unfavorable Interactions: In some cases, the methyl group can act as a steric shield, preventing unfavorable interactions between the ligand and certain residues in the binding pocket.

Computational studies, such as molecular dynamics simulations, are invaluable for visualizing these effects. While a direct comparative simulation for an 8-methyl-THQ is not publicly available, studies on similar ligands like tetrahydroisoquinolines binding to dopamine receptors have shown how specific residues within the binding pocket form a hydrophobic "subpocket" that accommodates methyl groups, leading to stable and high-affinity interactions.[4]

cluster_0 Unsubstituted THQ cluster_1 8-Methyl THQ cluster_2 Receptor Binding Unsub Flexible Conformation Multiple low-energy states Receptor Receptor Binding Site Unsub:f1->Receptor Higher Entropic Cost (Conformational Search) Sub Restricted Conformation Bioactive conformation is favored Sub:f1->Receptor Lower Entropic Cost (Pre-organized)

Caption: Conformational restriction by the 8-methyl group.

Experimental Workflow: Quantifying the Methyl Effect

Validating the impact of C8-methylation requires rigorous experimental quantification of binding affinity. The gold standard for this is the competitive radioligand binding assay. This technique allows for the determination of a test compound's inhibition constant (Kᵢ), which reflects its affinity for the receptor.

Core Protocol: Competitive Radioligand Binding Assay

This protocol outlines the essential steps for determining the Kᵢ of an 8-methyl-THQ derivative against a specific receptor, using a known radiolabeled ligand.

I. Preparation of Materials:

  • Receptor Source: Prepare cell membrane homogenates from cell lines stably expressing the target receptor (e.g., HEK-293 or CHO cells) or from tissue known to be rich in the receptor.[5]

  • Radioligand: Select a high-affinity radiolabeled ligand (e.g., [³H]-diprenorphine for opioid receptors) with known dissociation constant (Kₐ).

  • Test Compounds: Prepare stock solutions of the unsubstituted THQ parent compound and the 8-methyl-THQ derivative in a suitable solvent (e.g., DMSO).

  • Assay Buffer: Prepare a buffer solution appropriate for the receptor system (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).[5]

II. Assay Procedure:

  • Incubation Setup: In a 96-well plate, combine the receptor membrane preparation, a fixed concentration of the radioligand (typically at or near its Kₐ), and varying concentrations of the unlabeled test compound (either the parent or the 8-methyl derivative).

  • Total and Nonspecific Binding: Include control wells for:

    • Total Binding: Receptor + Radioligand + Buffer (no competitor).

    • Nonspecific Binding: Receptor + Radioligand + a saturating concentration of a known, unlabeled high-affinity ligand.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[5]

  • Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C filters). This separates the receptor-bound radioligand from the unbound radioligand.

  • Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

III. Data Analysis:

  • Calculate Specific Binding: For each concentration of the test compound, subtract the nonspecific binding counts from the total counts to obtain the specific binding.

  • Generate IC₅₀ Curve: Plot the specific binding as a function of the logarithm of the test compound concentration. Fit the data using a nonlinear regression model to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate Kᵢ: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ) where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Start Prepare Receptor Membranes Incubate Incubate: Receptor + Radioligand + Competitor (8-Me-THQ) Start->Incubate Filter Rapid Vacuum Filtration Incubate->Filter Wash Wash with Cold Buffer Filter->Wash Count Scintillation Counting Wash->Count Analyze Data Analysis: IC₅₀ → Kᵢ Count->Analyze End Determine Binding Affinity Analyze->End

Caption: Workflow for a competitive radioligand binding assay.

Predictive Power: In Silico Modeling and the 8-Methyl Group

While experimental data is the ultimate arbiter, computational modeling provides invaluable predictive insights into the role of the 8-methyl group before a single compound is synthesized. Molecular docking and molecular dynamics (MD) simulations are two powerful tools in this regard.

  • Molecular Docking: This technique predicts the preferred orientation and binding affinity of a ligand within a receptor's binding site. By docking both the unsubstituted and the 8-methyl-THQ into a homology model or crystal structure of the target receptor, researchers can generate a preliminary hypothesis. The docking score can indicate a potential improvement in binding energy, and visualization of the docked pose can reveal whether the methyl group is favorably accommodated in a hydrophobic pocket or if it introduces a steric clash.

  • Molecular Dynamics (MD) Simulations: MD simulations provide a dynamic view of the ligand-receptor complex over time (typically nanoseconds to microseconds). An MD simulation can reveal:

    • The stability of the binding pose predicted by docking.

    • The specific amino acid residues that form stable interactions with the methyl group.

    • How the methyl group influences the conformational flexibility of both the ligand and the receptor.

    • The behavior of water molecules in and around the binding site, providing direct insight into the hydrophobic effect.[4]

For example, an MD simulation could show that the 8-methyl group displaces a high-energy water molecule from a hydrophobic pocket, resulting in a favorable change in binding free energy. Conversely, it could reveal that the methyl group's steric bulk prevents the ligand from achieving an optimal hydrogen bonding network with polar residues, thus predicting a decrease in affinity.

Conclusion and Future Outlook

The 8-methyl group on a tetrahydroquinoline scaffold is far more than a simple structural embellishment. It is a powerful modulator of receptor binding that can be strategically employed to enhance potency and fine-tune selectivity. Its influence stems from a complex interplay of hydrophobic, steric, and conformational effects that are highly dependent on the specific architecture of the target receptor.

For the drug development professional, the key is to view the 8-position not as a passive placeholder, but as an active site for optimization. By combining empirical data from radioligand binding assays with the predictive power of computational modeling, researchers can rationally design and synthesize 8-methyl-THQ derivatives with superior pharmacological profiles. As our understanding of receptor structure and dynamics continues to grow, so too will our ability to harness the subtle yet potent power of the "magic methyl" to create the next generation of targeted therapeutics.

References

  • Synthesis and Pharmacological Evaluation of Novel C-8 Substituted Tetrahydroquinolines as Balanced-Affinity Mu/Delta Opioid Ligands for the Treatment of Pain. ACS Chemical Neuroscience. [Link]

  • Synthesis of 8-Methyltetrahydroquinoline derivatives functionalized at C-2: a one-pot tandem approach. Taylor & Francis Online. [Link]

  • Affinity of 1-aryl-1,2,3,4-tetrahydroisoquinoline derivatives to the ion channel binding site of the NMDA receptor complex. PubMed. [Link]

  • Methyl Effects on Protein–Ligand Binding. ACS Publications. [Link]

  • Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

  • Radioligand Binding Assay. Creative Bioarray. [Link]

  • All-Atom Molecular Dynamics Investigations on the Interactions between D2 Subunit Dopamine Receptors and Three 11C-Labeled Radiopharmaceutical Ligands. MDPI. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Catalytic Hydrogenation of 8-Methyl-5-hydroxyquinoline

For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical guide on the catalytic hydrogenation of 8-methyl-5-hydroxyquinoline to its corres...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the catalytic hydrogenation of 8-methyl-5-hydroxyquinoline to its corresponding 1,2,3,4-tetrahydroquinoline derivative. The reduction of the pyridine ring in quinoline scaffolds is a pivotal transformation in synthetic organic chemistry, particularly in the synthesis of pharmacologically active compounds. This guide delves into the mechanistic underpinnings of this reaction, offers a comparative analysis of various catalytic systems, and provides detailed, field-proven protocols for both heterogeneous and homogeneous hydrogenation methods. The content is structured to provide researchers with the necessary expertise to select and execute the optimal reduction strategy for their specific research and development needs.

Introduction: The Significance of 8-Methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline

The 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in medicinal chemistry, appearing in a multitude of bioactive natural products and synthetic pharmaceuticals. The targeted reduction of 8-methyl-5-hydroxyquinoline to its tetrahydro derivative, 8-methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline, is of significant interest due to the potential biological activities of the resulting molecule. The introduction of a saturated heterocyclic ring can profoundly alter the parent molecule's physicochemical properties, such as its three-dimensional structure, basicity, and lipophilicity, thereby modulating its pharmacological profile.

Catalytic hydrogenation stands as the most atom-economical and environmentally benign method for this transformation, utilizing molecular hydrogen as the reductant. The choice of catalyst and reaction conditions is paramount to achieving high yields and selectivity, avoiding over-reduction of the benzene ring or side reactions. This guide will explore the nuances of various catalytic approaches to empower researchers in this critical synthetic step.

Mechanistic Considerations in Quinoline Hydrogenation

The catalytic hydrogenation of quinolines can proceed through different pathways, largely dependent on the nature of the catalyst (homogeneous or heterogeneous) and the reaction conditions.

Heterogeneous Catalysis: In heterogeneous systems, the reaction occurs on the surface of a solid catalyst. The generally accepted mechanism involves the following key steps:

  • Adsorption: Both hydrogen and the quinoline substrate adsorb onto the catalyst surface.

  • Hydrogen Activation: The H-H bond is cleaved on the metal surface, forming reactive metal-hydride species.

  • Stepwise Hydrogenation: The adsorbed quinoline is hydrogenated in a stepwise manner, typically involving the formation of dihydro- and tetrahydroquinoline intermediates.

  • Desorption: The final product, 1,2,3,4-tetrahydroquinoline, desorbs from the catalyst surface.

The regioselectivity of hydrogenation, favoring the reduction of the pyridine ring over the benzene ring, is attributed to the stronger coordination of the nitrogen atom to the metal catalyst. However, competitive adsorption between the starting material and the partially hydrogenated product can sometimes affect reaction rates.[1]

Homogeneous Catalysis: Homogeneous catalysts, which are soluble in the reaction medium, offer distinct mechanistic pathways. These can be broadly categorized as inner-sphere and outer-sphere mechanisms.[2][3]

  • Inner-Sphere Mechanism: The quinoline substrate coordinates directly to the metal center before the hydride transfer occurs.

  • Outer-Sphere Mechanism: Hydrogen is activated by the metal complex, and the resulting hydride is transferred to the substrate without direct coordination of the quinoline to the metal.

The choice between homogeneous and heterogeneous catalysis often involves a trade-off between activity, selectivity, catalyst recovery, and cost.

Comparative Analysis of Catalytic Systems

A variety of metal catalysts have been successfully employed for the hydrogenation of quinolines. The selection of the optimal catalyst is contingent on factors such as cost, availability, desired selectivity, and tolerance to functional groups.

Catalyst SystemTypical ConditionsAdvantagesDisadvantages
Noble Metals
Pd/C H₂ (1-50 atm), RT-100 °C, Ethanol, Acetic AcidHigh activity, readily available, good for complete hydrogenation.[4][5]Can lead to over-reduction to decahydroquinoline.[6]
PtO₂ (Adams' catalyst) H₂ (1-4 atm), RT, Methanol, Acetic AcidHighly effective, often used for complete saturation.[7]Expensive, can be pyrophoric.
Ru-based catalysts H₂ (5-50 bar), 55-160 °C, various solventsHigh activity and selectivity, can be tailored for specific substrates.[1][8]Can be sensitive to reaction conditions.
Rh-based catalysts H₂ (low pressure), RT, various solventsHigh selectivity for partial hydrogenation.[9]High cost.
Ir-based catalysts H₂ (low pressure), RT, various solventsEffective for selective hydrogenation.[10]High cost.
Base Metals
Raney Nickel H₂ (high pressure), elevated temperatureCost-effective, high activity.Requires high pressure and temperature, potential for side reactions.
Iron-based catalysts H₂ (3-5 MPa), 120-150 °C, iPrOH/H₂OAbundant and inexpensive metal, good functional group tolerance.[11][12][13]Often requires higher temperatures and pressures.
Cobalt-based catalysts H₂ (30-50 bar), 70-150 °C, WaterInexpensive, can be generated in situ.[14][15]May require specific ligands or supports for high activity.
Other Systems
Gold nanoparticles H₂ (low pressure), 25-140 °CHigh chemoselectivity, mild reaction conditions.[16][17]Catalyst preparation can be complex.

Experimental Protocols

The following protocols are designed to be robust and reproducible. As with any chemical reaction, appropriate safety precautions, including working in a well-ventilated fume hood and using personal protective equipment, are mandatory.

Protocol 1: Heterogeneous Hydrogenation using Platinum(IV) Oxide (PtO₂)

This protocol is adapted from a similar reduction of a hydroxymethyl-substituted quinoline and is expected to be highly effective for 8-methyl-5-hydroxyquinoline.[7]

Workflow Diagram:

protocol1 cluster_prep Reaction Setup cluster_reaction Hydrogenation cluster_workup Work-up A Dissolve 8-methyl-5-hydroxyquinoline in Methanol B Add PtO₂ catalyst to the solution A->B C Transfer to hydrogenation vessel B->C D Purge with H₂ C->D E Pressurize to 3.5 kg/cm² (approx. 50 psi) D->E F Heat to 40 °C and stir E->F G Monitor H₂ uptake F->G H Filter off catalyst G->H I Concentrate filtrate under reduced pressure H->I J Recrystallize crude product I->J

Caption: Workflow for Heterogeneous Hydrogenation using PtO₂.

Materials:

  • 8-methyl-5-hydroxyquinoline

  • Platinum(IV) oxide (PtO₂)

  • Methanol (reagent grade)

  • Hydrogen gas

  • Parr hydrogenation apparatus or similar pressure vessel

  • Filter aid (e.g., Celite)

  • Rotary evaporator

  • Recrystallization solvent (e.g., ethyl acetate/n-hexane)

Procedure:

  • In a suitable flask, dissolve 1.0 g of 8-methyl-5-hydroxyquinoline in 30 mL of methanol.

  • Carefully add 0.1 g (10 wt%) of PtO₂ to the solution.

  • Transfer the mixture to a high-pressure hydrogenation vessel.

  • Seal the vessel and purge with hydrogen gas three times to remove air.

  • Pressurize the vessel with hydrogen to 3.5 kg/cm ² (approximately 50 psi).

  • Heat the reaction mixture to 40 °C with vigorous stirring.

  • Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

  • After completion, cool the vessel to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of filter aid to remove the catalyst. Wash the catalyst pad with a small amount of methanol.

  • Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/n-hexane, to yield 8-methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline.

Protocol 2: Homogeneous Hydrogenation using a Ruthenium Catalyst

Homogeneous ruthenium catalysts are known for their high efficiency in quinoline hydrogenation.[18][19] This protocol provides a general framework for employing a commercially available or synthesized ruthenium catalyst.

Workflow Diagram:

protocol2 cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Hydrogenation cluster_workup Work-up A Charge autoclave with 8-methyl-5-hydroxyquinoline B Add Ru catalyst and solvent A->B C Seal and purge with H₂ B->C D Pressurize with H₂ C->D E Heat to desired temperature and stir D->E F Monitor reaction by TLC or GC/MS E->F G Cool and vent H₂ F->G H Remove solvent under reduced pressure G->H I Purify by column chromatography H->I

Caption: Workflow for Homogeneous Hydrogenation using a Ru Catalyst.

Materials:

  • 8-methyl-5-hydroxyquinoline

  • Ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂ with a suitable ligand)

  • Anhydrous solvent (e.g., methanol, ethanol, or isopropanol)

  • Hydrogen gas

  • Autoclave or high-pressure reactor

  • Inert gas (e.g., argon or nitrogen)

  • Standard laboratory glassware for work-up and purification

Procedure:

  • In an inert atmosphere glovebox, charge a high-pressure autoclave with 8-methyl-5-hydroxyquinoline (1.0 mmol), the ruthenium catalyst (0.5-2 mol%), and the desired anhydrous solvent (5-10 mL).

  • Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen line.

  • Purge the autoclave with hydrogen gas three to five times.

  • Pressurize the autoclave to the desired hydrogen pressure (e.g., 20-50 atm).

  • Heat the reaction mixture to the optimized temperature (e.g., 60-100 °C) with efficient stirring.

  • Monitor the reaction progress by taking aliquots (after cooling and venting) and analyzing them by TLC, GC-MS, or ¹H NMR.

  • Once the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen pressure.

  • Purge the system with an inert gas.

  • Open the autoclave and transfer the reaction mixture to a round-bottom flask.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by silica gel column chromatography to afford the pure 8-methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline.

Conclusion

The catalytic hydrogenation of 8-methyl-5-hydroxyquinoline is a versatile and efficient method for the synthesis of its corresponding tetrahydro derivative. The choice between heterogeneous and homogeneous catalysis will depend on the specific requirements of the synthesis, including scale, cost, and the need for catalyst recycling. The provided protocols offer robust starting points for researchers, and further optimization of reaction conditions may be necessary to achieve the desired outcomes for specific applications. Careful consideration of the catalyst, solvent, temperature, and pressure will enable the successful and selective reduction of the pyridine ring, providing access to valuable building blocks for drug discovery and development.

References

  • Beller, M., et al. (2018). A robust iron catalyst for the selective hydrogenation of substituted (iso)quinolones. Chemical Science. [Link]

  • Glorius, F., et al. (2017). Photocatalytic Hydrogenation of Quinolines to Form 1,2,3,4‐Tetrahdyroquinolines Using Water as the Hydrogen Atom Donor. Angewandte Chemie International Edition. [Link]

  • Fish, R. H., et al. (1984). Kinetics and mechanism of the regioselective homogeneous hydrogenation of quinoline using [Rh(COD)(PPh3)2]PF6 as the catalyst precursor. Organometallics. [Link]

  • Beller, M., et al. (2018). A robust iron catalyst for the selective hydrogenation of substituted (iso)quinolones. Chemical Science. [Link]

  • Wang, A., et al. (2024). Study of the Reaction Pathways for the Hydrogenation of Quinoline over Nickel Phosphide Catalysts. Catalysts. [Link]

  • Li, Y., et al. (2021). Atomically dispersed Ir/α-MoC catalyst with high metal loading and thermal stability for water-promoted hydrogenation reaction. ResearchGate. [Link]

  • Teichert, J. F., et al. (2019). Hydrogenation of quinolines with homogeneous catalysts. ResearchGate. [Link]

  • Zhou, Y.-G., et al. (2011). Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. Journal of the American Chemical Society. [Link]

  • Zhou, Y.-G., et al. (2011). Highly Enantioselective Hydrogenation of Quinolines Using Phosphine-Free Chiral Cationic Ruthenium Catalysts. ACS Publications. [Link]

  • Blechert, S., et al. (2010). Diastereoselective Hydrogenation of Substituted Quinolines to Enantiomerically Pure Decahydroquinolines. European Journal of Organic Chemistry. [Link]

  • Eliel, E. L., & Vierhapper, F. W. (1975). Selective hydrogenation of quinoline and its homologs, isoquinoline, and phenyl-substituted pyridines in the benzene ring. The Journal of Organic Chemistry. [Link]

  • Beller, M., et al. (2018). A robust iron catalyst for the selective hydrogenation of substituted (iso)quinolones. Chemical Science. [Link]

  • He, L., & Wang, D. (2012). An unusual chemoselective hydrogenation of quinoline compounds using supported gold catalysts. Journal of the American Chemical Society. [Link]

  • He, L., & Wang, D. (2012). An Unusual Chemoselective Hydrogenation of Quinoline Compounds Using Supported Gold Catalysts. Journal of the American Chemical Society. [Link]

  • Glorius, F., et al. (2020). Recent Advances in Homogeneous Catalysts for the Asymmetric Hydrogenation of Heteroarenes. ACS Catalysis. [Link]

  • Topf, C., et al. (2021). Heterogeneous Hydrogenation of Quinoline Derivatives Effected by a Granular Cobalt Catalyst. Thieme E-Books & E-Journals. [Link]

  • Balaraman, E., et al. (2020). Copper-Catalyzed Selective 1,2-Reduction of Quinolines. The Journal of Organic Chemistry. [Link]

  • Zhang, Y., et al. (2022). Ru Nanoclusters Supported on Ti3C2Tx Nanosheets for Catalytic Hydrogenation of Quinolines. ACS Applied Nano Materials. [Link]

  • Topf, C., et al. (2020). Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. Catalysts. [Link]

  • Topf, C., et al. (2020). Chemoselective hydrogenation of quinolines and other N-heterocycles. ResearchGate. [Link]

  • Calvin, M., & Wilmarth, W. K. (1952). Homogeneous Catalytic Hydrogenation. V. The Kinetics and Mechanism of Hydrogenation of Various Cupric Salts in Quinoline Solution. Journal of the American Chemical Society. [Link]

  • Beller, M., et al. (2017). Screening of catalysts for the hydrogenation of quinoline 1a. ResearchGate. [Link]

  • La-Venia, A., et al. (2025). Selective and sustainable quinoline hydrogenation with a robust hierarchical catalyst framework. Catalysis Science & Technology. [Link]

  • Topf, C., et al. (2021). Homogeneous pressure hydrogenation of quinolines effected by a bench-stable tungsten-based pre-catalyst. ResearchGate. [Link]

  • (n.d.). Synthesis of 8-hydroxymethyl-1,2,3,4-tetrahydroquinoline. PrepChem.com. [Link]

  • Calvin, M., & Wilmarth, W. K. (1952). Homogeneous Catalytic Hydrogenation. V. The Kinetics and Mechanism of Hydrogenation of Various Cupric Salts in Quinoline Solution. Semantic Scholar. [Link]

  • Ananikov, V. P., et al. (2021). Catalytic Hydrogenation of Substituted Quinolines on Co–Graphene Composites. ResearchGate. [Link]

  • Wang, F., et al. (2020). Understanding the mechanism of the competitive adsorption in 8-methylquinoline hydrogenation over a Ru catalyst. RSC Advances. [Link]

  • Al-Masoudi, N. A., et al. (2013). Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction. Journal of Chemical Sciences. [Link]

  • (n.d.). Tetrahydroquinoline synthesis. Organic Chemistry Portal. [Link]

  • Bunce, R. A., et al. (2011). Recent Syntheses of 1,2,3,4-Tetrahydroquinolines, 2,3-Dihydro-4(1H)-quinolinones and 4(1H)-Quinolinones. Molecules. [Link]

  • Al-Karawi, A. J. M. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research and Reviews: Journal of Chemistry. [Link]

  • Chelucci, G., et al. (2004). Synthesis of chiral 2-methyl-5,6,7,8-tetrahydroquinolines from naturally occurring monoterpenes. ResearchGate. [Link]

  • Abdel-Wahab, B. F., et al. (2018). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules. [Link]

  • Ben-Ghezala, T., et al. (2020). Chiral 8-Amino-5,6,7,8-tetrahydroquinoline Derivatives in Metal Catalysts for the Asymmetric Transfer Hydrogenation of 1-Aryl Substituted-3,4-dihydroisoquinolines as Alkaloids Precursors. Catalysts. [Link]

  • (n.d.). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. PMC. [Link]

Sources

Application

Precision Functionalization of 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Abstract & Strategic Overview The scaffold 8-methyl-1,2,3,4-tetrahydroquinolin...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Detailed Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract & Strategic Overview

The scaffold 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol (8-Me-5-HTHQ) represents a "privileged structure" in medicinal chemistry, combining the pharmacokinetic benefits of the tetrahydroquinoline (THQ) core with a versatile phenolic handle. However, its dual nucleophilic nature (N1-amine vs. O5-phenol) and the proximal steric bulk of the C8-methyl group present specific synthetic challenges.

This guide provides validated protocols for the chemo-selective functionalization of 8-Me-5-HTHQ. We define reagents and conditions to exclusively target the N1 or O5 positions and outline strategies to navigate the steric hindrance imposed by the C8-methyl substituent.

The Chemo-Selectivity Challenge
  • N1 (Secondary Amine): Soft nucleophile, sterically hindered by C8-Me. Prone to oxidation.

  • O5 (Phenolic Hydroxyl): Hard nucleophile, acidic (pKa ~10). Electron-donating group that activates the aromatic ring (C6 position).

Decision Matrix: Functionalization Pathways

The following decision tree illustrates the logical flow for selecting the correct synthetic pathway based on the desired target derivative.

G Start Starting Material: 8-Me-5-HTHQ Target Desired Modification? Start->Target N_Func N1-Functionalization Target->N_Func Amine Mod. O_Func O5-Functionalization Target->O_Func Ether/Ester Red_Am Reductive Amination (Aldehydes/Ketones) N_Func->Red_Am High Selectivity Acylation Acylation/Sulfonylation (Acid Chlorides) N_Func->Acylation Standard Protect Step 1: N-Protection (Boc/Cbz) O_Func->Protect Mandatory for High Yield Ether Step 2: O-Alkylation (R-X + Base) Protect->Ether Deprotect Step 3: N-Deprotection Ether->Deprotect

Figure 1: Strategic workflow for selective functionalization of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol.

Protocol 1: Selective N1-Functionalization

Due to the higher nucleophilicity of the secondary amine compared to the phenol, N-functionalization can often be achieved directly without protecting the oxygen. However, the C8-methyl group adds steric bulk, requiring specific reagent choices.

Method A: Reductive Amination (Recommended)

This is the most robust method for introducing alkyl groups at N1. It avoids O-alkylation side products common with alkyl halides.

Reagents:

  • Carbonyl Source: Aryl/Alkyl Aldehyde (1.1 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride

  • Solvent: 1,2-Dichloroethane (DCE) or THF

  • Additive: Acetic Acid (catalytic to stoichiometric)

Step-by-Step Protocol:

  • Preparation: Dissolve 8-Me-5-HTHQ (1.0 mmol) in DCE (5 mL) under nitrogen.

  • Imine Formation: Add the aldehyde (1.1 mmol). If the aldehyde is unreactive, add Acetic Acid (1.0 mmol) and stir for 30 min at room temperature. Note: The C8-methyl group may slow down iminium ion formation; mild heating (40°C) may be required for bulky aldehydes.

  • Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise.

  • Reaction: Allow to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS (Target mass + Alkyl).

  • Workup: Quench with sat. NaHCO3. Extract with DCM. The phenolic proton remains untouched due to the mild conditions.

Method B: N-Acylation / Sulfonylation

Reagents:

  • Electrophile: Acid Chloride or Sulfonyl Chloride (1.05 equiv)

  • Base: Pyridine or Triethylamine (TEA)

  • Solvent: DCM (Dichloromethane)

Key Insight: To prevent O-acylation (ester formation), carry out the reaction at low temperature (-78°C to 0°C) using strictly 1.0–1.1 equivalents of the electrophile. The amine reacts significantly faster than the phenol. If O-acylation occurs, the ester is easily hydrolyzed back to the phenol using LiOH in THF/Water, leaving the amide intact.

Protocol 2: Selective O5-Functionalization

Direct O-alkylation using alkyl halides (e.g., MeI, BnBr) often results in mixtures of N-alkyl, O-alkyl, and N,O-dialkyl products because the N1-amine is also nucleophilic. The "Protect-Derivatize-Deprotect" strategy is the only way to guarantee >95% yield of the O-ether.

Step 1: N-Protection (Boc Strategy)

The bulky tert-butyloxycarbonyl (Boc) group is ideal as it tolerates the basic conditions of O-alkylation.

  • Reagents: Boc2O (1.1 equiv), TEA (1.5 equiv), DMAP (0.1 equiv), DCM.

  • Procedure: Stir 8-Me-5-HTHQ with reagents at RT for 12 h.

  • Purification: Silica gel chromatography. The product is N-Boc-8-Me-5-HTHQ .

Step 2: O-Alkylation (Williamson Ether Synthesis)

With N1 protected, O5 can be deprotonated aggressively.

Reagents:

  • Base: K2CO3 (mild) or NaH (strong)

  • Electrophile: Alkyl Halide (R-X)

  • Solvent: DMF or Acetone

Protocol:

  • Deprotection: Dissolve N-Boc-intermediate (1.0 mmol) in dry DMF (3 mL).

  • Activation: Add K2CO3 (2.0 mmol) and stir for 15 min. The solution may turn dark (phenoxide formation).

  • Alkylation: Add Alkyl Halide (1.2 mmol). Heat to 60°C for 2–6 hours.

  • Workup: Pour into water, extract with EtOAc.

Step 3: N-Deprotection
  • Reagents: 4M HCl in Dioxane or TFA/DCM (1:4).

  • Procedure: Stir at RT for 1 hour. Concentrate in vacuo to yield the O-alkyl-8-Me-5-HTHQ hydrochloride salt .

Advanced Topic: The "8-Methyl" Steric & Electronic Effect

The 8-methyl group is not just an innocent bystander; it exerts specific effects on reactivity that must be accounted for in experimental design.

ParameterEffect on ReactionMitigation Strategy
N1-Nucleophilicity Reduced due to steric clash with C8-Me during tetrahedral intermediate formation.Use smaller electrophiles or higher temperatures (reflux in Toluene) for bulky groups.
C6-Electrophilic Sub. The C5-OH activates C6. The C8-Me blocks C8.Electrophilic Aromatic Substitution (EAS) will occur exclusively at C6 (ortho to OH).
Oxidation Potential 8-Me electron donation makes the ring easier to oxidize to the quinone-imine.Perform all reactions under inert atmosphere (N2/Ar). Avoid strong oxidants.
C-H Functionalization of the 8-Methyl Group

While C(sp3)-H activation of 8-methylquinoline (aromatic) is well-documented using Palladium/Rhodium catalysis [1], the tetrahydro analog lacks the flat pyridine directing geometry.

  • Strategy: If functionalization of the methyl group is required, it is recommended to oxidize the THQ back to the Quinoline (using DDQ or MnO2), perform the C-H functionalization (e.g., radical bromination or metal-catalyzed coupling), and then re-reduce to the THQ (using H2/PtO2 or NaBH3CN).

Reagent Compatibility Table

Reagent ClassExampleCompatibility with 8-Me-5-HTHQNotes
Alkyl Halides MeI, BnBrLow Selectivity Will alkylate both N and O if unprotected.
Aldehydes BenzaldehydeHigh (N-Selective) Best for N-alkylation via reductive amination.
Acid Chlorides Acetyl ChlorideMedium Kinetic control needed to favor N-amide over O-ester.
Boronic Acids Ph-B(OH)2High (N-Selective) Copper-catalyzed Chan-Lam coupling targets N1.
Triflic Anhydride Tf2OO-Selective Converts C5-OH to C5-OTf (for cross-coupling). Requires N-protection first.

References

  • Parmar, D., Kumar, R., & Sharma, U. (2025). C(sp3)-H Bond Functionalization of 8-Methylquinolines. Chemistry – An Asian Journal, 20(5), e202401266.[1] Link[1]

  • Doraghi, F., et al. (2024).[2][3] Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines. The Chemical Record, 24(11), e202400116. Link

  • Adhikari, P., et al. (2021).[4][5] Reductive Alkylation of Quinolines to N-Alkyl Tetrahydroquinolines Catalyzed by Arylboronic Acid.[5] Organic Letters, 23(7), 2437–2442. Link

  • Sridharan, V., et al. (2011).[6] 1,2,3,4-Tetrahydroquinolines: A Privileged Scaffold in Medicinal Chemistry. Chemical Reviews, 111(11), 7157–7259. Link

  • BenchChem Technical Guide.[7] (2025).[1][7][8] Optimization of reaction conditions for N-alkylation of tetrahydroisoquinolines (Analogous Protocol). Link

Sources

Method

The Strategic Utility of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol in Modern Drug Discovery

For Distribution to Researchers, Scientists, and Drug Development Professionals Abstract The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of natural products and clinically significant pharmaceuticals.[1][2][3] This guide elucidates the potential of a specific, yet underexplored, derivative: 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol . While direct literature on this exact molecule as a pharmaceutical intermediate is nascent, its structural motifs—a hydrogenated quinoline core, a phenolic hydroxyl group, and a methyl substituent on the carbocyclic ring—suggest a high potential for derivatization into novel therapeutic agents. This document provides a comprehensive overview, including a plausible synthetic pathway, detailed experimental protocols, and an exploration of its potential applications in drug discovery, grounded in the established bioactivity of related THQ analogs.

Introduction: The Tetrahydroquinoline Scaffold in Medicinal Chemistry

The tetrahydroquinoline nucleus is a recurring motif in a vast array of biologically active compounds.[1][4] Its rigid, bicyclic structure provides a three-dimensional framework that can be strategically decorated with functional groups to modulate pharmacological activity. The therapeutic landscape of THQ derivatives is broad, encompassing anticancer, anti-inflammatory, antimicrobial, antioxidant, and neuroprotective agents.[2][5][6] This versatility stems from the ability of the THQ core to interact with a diverse range of biological targets.

8-methyl-1,2,3,4-tetrahydroquinolin-5-ol presents a unique combination of features. The phenolic hydroxyl group at the 5-position is a key site for hydrogen bonding and can be a precursor for ether and ester linkages, enabling the exploration of a wide chemical space. The methyl group at the 8-position can influence the molecule's lipophilicity and steric interactions with target proteins. The saturated heterocyclic ring allows for stereochemical diversity, which is often crucial for biological activity.

Proposed Synthetic Pathway

A robust and scalable synthesis is paramount for the utility of any pharmaceutical intermediate. A plausible and efficient two-step synthesis of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol is proposed, commencing with the construction of the aromatic quinoline core, followed by catalytic hydrogenation.

G cluster_0 Step 1: Skraup Synthesis cluster_1 Step 2: Catalytic Hydrogenation 2-Amino-4-methylphenol 2-Amino-4-methylphenol Skraup_Reaction Skraup Reaction 2-Amino-4-methylphenol->Skraup_Reaction Glycerol Glycerol Glycerol->Skraup_Reaction Oxidizing_Agent Oxidizing Agent (e.g., Nitrobenzene) Oxidizing_Agent->Skraup_Reaction H2SO4 H₂SO₄ H2SO4->Skraup_Reaction 8-methylquinolin-5-ol 8-methylquinolin-5-ol Skraup_Reaction->8-methylquinolin-5-ol Hydrogenation_Reaction Catalytic Hydrogenation 8-methylquinolin-5-ol->Hydrogenation_Reaction H2_gas H₂ (gas) H2_gas->Hydrogenation_Reaction Catalyst Catalyst (e.g., PtO₂, Co-based) Catalyst->Hydrogenation_Reaction Solvent Solvent (e.g., Acetic Acid, Methanol) Solvent->Hydrogenation_Reaction Target_Compound 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol Hydrogenation_Reaction->Target_Compound

Caption: Proposed two-step synthesis of the target intermediate.

Step 1: Synthesis of 8-methylquinolin-5-ol via Skraup Reaction

The Skraup synthesis is a classic and effective method for constructing the quinoline ring system.[7] It involves the reaction of an aromatic amine with glycerol, sulfuric acid, and an oxidizing agent.

Protocol:

  • Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

  • Reagent Addition: To the flask, add 2-amino-4-methylphenol (1.0 eq), glycerol (3.0-4.0 eq), and a suitable oxidizing agent such as nitrobenzene or arsenic acid.

  • Acidification: Slowly and with cooling, add concentrated sulfuric acid to the mixture.

  • Heating: Heat the reaction mixture to a gentle reflux. The reaction is exothermic and should be monitored carefully.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture and pour it into a large volume of water. Neutralize the solution with a base (e.g., NaOH) and extract the product with an organic solvent (e.g., dichloromethane).

  • Purification: Purify the crude product by column chromatography on silica gel to yield 8-methylquinolin-5-ol.

Step 2: Catalytic Hydrogenation to 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

The saturation of the pyridine ring of the quinoline core is achieved through catalytic hydrogenation. Various catalysts and conditions can be employed to achieve high yields and selectivity.[8][9][10][11]

Protocol:

  • Reaction Setup: In a hydrogenation vessel, dissolve 8-methylquinolin-5-ol (1.0 eq) in a suitable solvent such as glacial acetic acid or methanol.

  • Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst, for example, platinum(IV) oxide (Adam's catalyst) or a cobalt-based catalyst.

  • Hydrogenation: Place the vessel in a hydrogenation apparatus, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 50 psi).

  • Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the theoretical amount of hydrogen has been consumed.

  • Reaction Monitoring: Monitor the reaction by TLC or GC-MS.

  • Work-up: Upon completion, carefully vent the hydrogen and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the product by recrystallization or column chromatography to yield pure 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol.

Characterization and Quality Control

Rigorous characterization is essential to confirm the identity and purity of the intermediate. The following analytical techniques are recommended:

Technique Purpose Expected Observations
¹H and ¹³C NMR Structural elucidation and confirmation.Characteristic shifts for the aromatic and aliphatic protons and carbons of the tetrahydroquinoline core, the methyl group, and the hydroxyl group.
Mass Spectrometry (MS) Determination of molecular weight.A molecular ion peak corresponding to the calculated mass of C₁₀H₁₃NO.
High-Performance Liquid Chromatography (HPLC) Purity assessment.A single major peak indicating high purity.
Infrared (IR) Spectroscopy Identification of functional groups.Characteristic absorption bands for the O-H, N-H, C-H (aromatic and aliphatic), and C=C (aromatic) bonds.
Melting Point Physical property and purity indicator.A sharp and defined melting point range.

Potential Applications in Drug Discovery

The 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol intermediate is a versatile scaffold for the synthesis of a wide range of potential therapeutic agents.

G cluster_applications Potential Therapeutic Areas Intermediate 8-methyl-1,2,3,4- tetrahydroquinolin-5-ol Anticancer Anticancer Agents Intermediate->Anticancer Derivatization Neuroprotective Neuroprotective Agents Intermediate->Neuroprotective Derivatization Anti_Infective Anti-Infective Agents Intermediate->Anti_Infective Derivatization

Caption: Potential derivatization pathways to bioactive compounds.

Anticancer Agents

The tetrahydroquinoline scaffold is present in numerous compounds with demonstrated anticancer activity.[12][13] Derivatives of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol could be synthesized to target various cancer-related pathways. For instance, the phenolic hydroxyl group can be used as a handle to introduce side chains that mimic the pharmacophores of known kinase inhibitors or apoptosis inducers. The nitrogen atom of the tetrahydroquinoline ring can be functionalized to modulate the compound's physicochemical properties and target engagement.

Neuroprotective Agents

Tetrahydroquinoline derivatives have shown promise as neuroprotective agents, with some compounds being investigated for the treatment of neurodegenerative diseases like Alzheimer's.[4] The antioxidant properties of the phenolic hydroxyl group in the target intermediate could be beneficial in combating oxidative stress, a key factor in neuronal damage. Furthermore, the scaffold can be modified to develop ligands for specific receptors in the central nervous system.

Anti-Infective Agents

The quinoline and tetrahydroquinoline cores are found in several anti-infective drugs.[14] By modifying the 5-hydroxyl and 1-amino groups of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol, novel derivatives can be synthesized and screened for antibacterial, antifungal, and antiviral activities.

Safety and Handling

As with any chemical intermediate, proper safety precautions must be observed when handling 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol and its precursors.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: All manipulations should be performed in a well-ventilated fume hood.

  • Storage: Store the compound in a tightly sealed container in a cool, dry place away from incompatible materials.

  • Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

While 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol is not yet a widely established pharmaceutical intermediate, its structural features and the proven track record of the tetrahydroquinoline scaffold in medicinal chemistry make it a highly attractive building block for the discovery of novel therapeutic agents. The synthetic protocols and potential applications outlined in this guide provide a solid foundation for researchers to explore the full potential of this promising intermediate in their drug discovery programs.

References

Sources

Technical Notes & Optimization

Troubleshooting

improving yield in the synthesis of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Technical Support Guide: Synthesis of 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Introduction Subject: Yield Optimization & Troubleshooting for 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Target Audience: Medicinal Chemists,...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Guide: Synthesis of 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol

Introduction

Subject: Yield Optimization & Troubleshooting for 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Target Audience: Medicinal Chemists, Process Chemists Document ID: TS-THQ-08-OPT

This guide addresses the specific challenges in synthesizing 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol (hereafter referred to as Target 1 ). While the reduction of quinolines is a standard transformation, this specific substrate presents a "perfect storm" of challenges: steric hindrance at the 8-position (adjacent to the nitrogen) and high electron density from the 5-hydroxyl group, rendering the product extremely sensitive to oxidative degradation (tarring) during workup.

The following protocols prioritize regioselectivity (preventing over-reduction to the decahydro-analog) and product stability (preventing oxidative decomposition).

Part 1: The Reaction Pathway & Logic

The synthesis relies on the catalytic hydrogenation of 8-methylquinolin-5-ol . Understanding the competing pathways is critical for yield control.

ReactionPathway Start 8-Methylquinolin-5-ol (Starting Material) Inter Intermediate: Partially Reduced Species Start->Inter Product TARGET: 8-Methyl-1,2,3,4- tetrahydroquinolin-5-ol Start->Product H2 / Cat. (Major Path) Inter->Product OverRed Over-Reduction: Decahydroquinoline Product->OverRed High T/P ProLonged Rxn Oxid Oxidation Products: Quinone Imines / Tars Product->Oxid Air Exposure (Workup)

Figure 1: Reaction landscape. The green path is desired. The red path (over-reduction) occurs under forcing conditions. The grey path (oxidation) is the most common cause of "low yield" during isolation.

Part 2: Critical Control Points (Q&A)

Q1: Which catalyst system provides the best balance of activity and selectivity?

Recommendation: PtO₂ (Adam's Catalyst) in Acetic Acid.

  • Why: The 8-methyl group creates steric bulk around the nitrogen, hindering adsorption onto the catalyst surface. Palladium on Carbon (Pd/C) often requires higher pressures or temperatures to drive the reaction to completion, which increases the risk of over-reduction to the decahydroquinoline. Platinum oxide (PtO₂) is more active for hindered quinolines and operates effectively at lower temperatures (RT to 40°C), preserving the benzene ring.

  • Alternative: If Pd/C is used, add 1 equivalent of HCl or use acetic acid as solvent to protonate the nitrogen. The resulting pyridinium ion reduces much faster than the free base.

Q2: My product turns dark brown/black immediately after filtration. What is happening?

Diagnosis: Oxidative decomposition (The "Aminophenol Trap").

  • Mechanism: The product is an electron-rich aminophenol. Upon exposure to air—especially in solution—it rapidly oxidizes to quinone imines, which polymerize into dark tars.

  • Solution:

    • Inert Atmosphere: Perform filtration of the catalyst under a blanket of Nitrogen or Argon.

    • Acidic Workup: Aminophenols are more stable as their salts. Isolate the product as the Hydrochloride (HCl) salt if possible.

    • Additives: Add a trace of antioxidant (e.g., sodium bisulfite or ascorbic acid) to the aqueous workup buffers.

Q3: Can I purify this using standard silica gel chromatography?

Warning: Avoid standard silica gel.

  • Issue: Silica is slightly acidic and can catalyze the oxidation of electron-rich amines. Furthermore, the polar aminophenol often streaks or sticks irreversibly to the column.

  • Protocol: If chromatography is strictly necessary, use neutralized silica (pre-treated with 1-2% Triethylamine) or use Alumina (neutral activity grade III). Ideally, rely on recrystallization or acid-base extraction.

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol via hydrogenation.

Materials
  • Precursor: 8-Methylquinolin-5-ol (Purity >98% is critical; impurities can poison the catalyst).

  • Catalyst: PtO₂ (Adam's Catalyst) - 5-10 wt% loading relative to substrate.

  • Solvent: Glacial Acetic Acid (AcOH).

  • Hydrogen Source: H₂ gas (Balloon or Parr Shaker).

Step-by-Step Procedure
  • Setup: In a hydrogenation vessel (Parr bottle or heavy-walled flask), dissolve 8-methylquinolin-5-ol (1.0 equiv) in Glacial Acetic Acid (concentration ~0.2 M).

    • Note: AcOH serves as both solvent and activator.

  • Catalyst Addition: Carefully add PtO₂ (5 wt% by mass).

    • Safety: Do not add dry catalyst to solvent containing hydrogen; add catalyst first or under inert gas to prevent ignition.

  • Hydrogenation: Purge the vessel with N₂ (3x), then H₂ (3x). Pressurize to 40-50 psi (3-3.5 bar) . Shake/stir at Room Temperature for 4–6 hours.

    • Monitoring: Monitor H₂ uptake. If it stalls, heat gently to 40°C, but do not exceed 50°C to avoid reducing the benzene ring.

  • Workup (The Critical Step):

    • Depressurize and purge with N₂.

    • Filter the catalyst through a pad of Celite under an inert atmosphere (or keep the filter cake wet with solvent to prevent sparking).

    • Concentrate the filtrate (AcOH) under reduced pressure (rotovap) at <45°C.

  • Isolation:

    • The residue is the acetate salt. Dissolve in minimal degassed water.

    • Carefully neutralize with saturated NaHCO₃ solution under N₂ flow until pH ~8.

    • Extract immediately with degassed Ethyl Acetate (EtOAc) .

    • Dry organic layer over Na₂SO₄, filter, and concentrate.

    • Storage: Store the solid under Argon at -20°C.

Part 4: Troubleshooting Guide

SymptomProbable CauseCorrective Action
Reaction Stalls (<50% Conv.) Catalyst PoisoningEnsure starting material is free of sulfur/halide impurities. Increase catalyst loading to 10 wt%.
Reaction Stalls (<50% Conv.) Steric HindranceThe 8-Me group blocks the active site. Increase pressure to 60-80 psi. Switch solvent to pure AcOH if using MeOH.
Product is a Black Tar Oxidation during workupDo not evaporate to dryness in air. Add ascorbic acid (1%) to the aqueous workup. Isolate as HCl salt.
Over-reduction (M+6 mass) Temperature too highStrictly control Temp < 50°C. Stop reaction immediately after theoretical H₂ uptake is reached.
Low Mass Balance Product stuck on SilicaAvoid column chromatography. Use Acid/Base extraction or recrystallization (EtOH/Hexane).

Part 5: Quantitative Data Summary

Comparison of conditions for similar hindered quinoline reductions:

CatalystSolventTemp (°C)Pressure (psi)YieldSelectivityNotes
PtO₂ AcOH 25 50 85-92% High Recommended. Fastest rate, cleanest profile.
Pd/C (10%)MeOH6010060-70%ModRequires high P/T; risk of over-reduction.
Pd/C (10%)MeOH + HCl255075-80%HighGood alternative if PtO₂ is unavailable.
Raney NiEtOH801000<50%LowHarsh conditions; often leads to ring opening.

References

  • Competitive Adsorption in 8-Methylquinoline Hydrogenation Source: RSC Advances, 2020. Relevance: Mechanistic insight into how the 8-methyl group affects catalyst binding.

  • Hydrogenation of Quinolines Catalyzed by Cobalt-Salen Complexes Source: PMC (NIH), 2018. Relevance: Discusses solvent effects (MeOH vs others) and regioselectivity in quinoline reduction.

  • Synthesis of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol Derivatives Source: BenchChem Technical Guide. Relevance: Provides baseline protocols for 8-hydroxyquinoline reduction which are directly adaptable to the 8-methyl-5-hydroxy analog.

  • Oxidation of 1,2,3,4-Tetrahydroisoquinolines Source: Heterocycles, 1995.[1] Relevance: Highlights the sensitivity of tetrahydro-quinoline/isoquinoline systems to oxidative dehydrogenation and degradation.

Sources

Optimization

Technical Support Center: Stability &amp; Storage of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Current Status: Operational Subject: Prevention of Oxidative Degradation in Electron-Rich Tetrahydroquinolines Ticket Priority: High (Irreversible degradation risk) Diagnostic Center: Troubleshooting & FAQs This section...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Subject: Prevention of Oxidative Degradation in Electron-Rich Tetrahydroquinolines Ticket Priority: High (Irreversible degradation risk)

Diagnostic Center: Troubleshooting & FAQs

This section addresses specific issues researchers encounter with 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol (hereafter referred to as 8M-THQ-5OH ).

Q1: My white/off-white powder has turned brown or black. Is it still usable?

Diagnosis: Quinone Imine Formation (Oxidative Coupling) Technical Insight: The "blackening" is a hallmark of oxidative degradation common to electron-rich aminophenols. The 5-hydroxyl group donates electron density to the benzene ring, while the secondary amine (position 1) facilitates radical formation. Upon exposure to atmospheric oxygen (


), the molecule undergoes oxidative dehydrogenation to form quinoid intermediates  (likely quinone imines) or couples to form azo-like dimers.
  • Usability: If the color is light brown, recrystallization may recover the material. If black/tarry, the purity has likely dropped below 90%, and the degradation products (often radical scavengers themselves) will interfere with sensitive catalytic cycles or biological assays.

  • Action: Perform TLC or LC-MS. If the impurity peak >5%, repurify immediately.

Q2: I stored the compound at -20°C, but purity still dropped. Why?

Diagnosis: Trapped Headspace Oxygen & Moisture Technical Insight: Low temperature slows kinetics but does not stop thermodynamics. If the vial was opened in humid air and then frozen, moisture condensation can catalyze autoxidation. Furthermore, standard plastic caps are permeable to oxygen over months.

  • Action: Use parafilm/tape over caps is insufficient. You must purge the headspace with Argon (heavier than air) before sealing. For long-term storage (>1 month), glass ampoules or Teflon-lined caps are required.

Q3: Can I store it in solution?

Diagnosis: High Risk of Accelerated Oxidation Technical Insight: Dissolving the compound increases the surface area of molecular contact with dissolved oxygen. Solvents like THF or ethers can form peroxides that rapidly oxidize the 8M-THQ-5OH .

  • Action: Never store in solution for >24 hours unless degassed and sealed under positive Argon pressure. If necessary, use anhydrous methanol or ethanol, as protic solvents can sometimes hydrogen-bond to the amine/phenol, offering slight stabilization compared to aprotic polar solvents.

Core Protocol: The "Argon-Cold-Dark" Triad

To prevent oxidation, you must break the "Fire Triangle" of chemical degradation: Oxygen , Energy (Heat/Light) , and Moisture .

Storage Specifications Table
ParameterSpecificationScientific Rationale
Atmosphere Argon (Ar) Ar is heavier than air, creating a "blanket" over the solid.

is acceptable but less effective for solids in frequently opened vials.
Temperature -20°C to -80°C Arrhenius equation dictates that lowering T by 10°C roughly halves the degradation rate.
Container Amber Glass Blocks UV/Blue light which catalyzes the photo-oxidation of aminophenols to quinones.
Seal Teflon-lined + Parafilm Prevents oxygen permeation. Plastic caps breathe; Teflon liners do not.
Form HCl Salt (Preferred) The Hydrochloride salt protonates the amine, removing the lone pair from conjugation and significantly increasing oxidative resistance.

Advanced Stabilization: Chemical Conversion

If you require storage >6 months, converting the free base to the Hydrochloride Salt is the most effective stabilization method.

Protocol: Conversion to Hydrochloride Salt

Note: This renders the nitrogen lone pair non-nucleophilic, shutting down the primary oxidation pathway.

  • Dissolve: Dissolve 8M-THQ-5OH in a minimal amount of degassed anhydrous Ethanol or Methanol.

  • Acidify: Add 1.1 equivalents of HCl (2M in Diethyl Ether or Dioxane) dropwise at 0°C under Argon.

  • Precipitate: The salt should precipitate. If not, add cold anhydrous Diethyl Ether (antisolvent) until turbidity appears.

  • Isolate: Filter rapidly under an inert atmosphere (Schlenk frit preferred) or centrifuge.

  • Dry: Vacuum dry to remove all traces of solvent and excess HCl.

  • Store: The resulting salt is significantly more stable against air oxidation than the free base.

Visualizing the Risk

Diagram 1: The Oxidation Cascade

This diagram illustrates why the compound degrades. The electron-rich nature of the 5-OH and 1-NH groups creates a "push-pull" system susceptible to Radical Oxidative Coupling (ROC).

OxidationPathway Start 8-methyl-1,2,3,4- tetrahydroquinolin-5-ol (Colorless/White) Radical Radical Intermediate (N-radical / Phenoxy radical) Start->Radical -H• (Initiation) Quinone Quinone Imine Species Radical->Quinone Oxidation (-2e-) Polymer Black/Brown Oligomers & Tars Quinone->Polymer Coupling/Polymerization Oxygen O2 (Air) Oxygen->Radical Light hv (Light) Light->Radical

Caption: The degradation pathway from stable free base to insoluble black oligomers via radical intermediates.

Diagram 2: The "Golden Standard" Storage Workflow

Follow this decision tree to ensure maximum longevity of your sample.

StorageWorkflow Start Received 8M-THQ-5OH Check Check Color/Purity Start->Check Purify Recrystallize / Column (under Argon) Check->Purify Brown/Black Duration Storage Duration? Check->Duration White/Off-White Purify->Duration ShortTerm < 1 Month (Free Base) Duration->ShortTerm Short Term LongTerm > 1 Month (Salt Formation) Duration->LongTerm Long Term ST_Action 1. Flush Vial with Argon 2. Seal with Parafilm 3. Store at -20°C 4. Amber Glass ShortTerm->ST_Action LT_Action 1. Convert to HCl Salt 2. Vacuum Dry 3. Argon Flush 4. Store at -80°C LongTerm->LT_Action

Caption: Decision tree for handling 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol based on purity and storage duration.

References

  • Kou, J. et al. Selective Electrochemical Oxidation of Tetrahydroquinolines to 3,4-Dihydroquinolones. Green Chemistry, 2023.[1] (Demonstrates the susceptibility of THQ to oxidative pathways).[1][2] [Link]

  • Wipf, P. Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry. [Link]

  • Murahashi, S. et al. Ruthenium-Catalyzed Oxidative Transformation of Alcohols and Aldehydes. (Context on oxidative dehydrogenation mechanisms relevant to cyclic amines). [Link]

Sources

Troubleshooting

optimizing reaction temperature for tetrahydroquinoline reduction

Technical Support Center: Optimizing Reaction Temperature for Tetrahydroquinoline (THQ) Reduction Introduction: The Thermal Landscape of Quinoline Reduction Welcome to the Advanced Synthesis Support Module. As Senior App...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing Reaction Temperature for Tetrahydroquinoline (THQ) Reduction

Introduction: The Thermal Landscape of Quinoline Reduction

Welcome to the Advanced Synthesis Support Module. As Senior Application Scientists, we often see optimization strategies fail because they treat temperature merely as a "rate accelerator." In the reduction of quinoline to 1,2,3,4-tetrahydroquinoline (THQ), temperature is a selectivity switch. It governs the solubility of hydrogen gas, the stability of the catalyst, the ratio of 1,2-dihydroquinoline (intermediate) to THQ (product), and the fidelity of stereocenters in asymmetric synthesis.

This guide moves beyond basic protocols to provide a mechanistic understanding of thermal optimization, supported by recent literature and field-tested troubleshooting workflows.

Module 1: Core Principles of Temperature Optimization

Q: Why does increasing temperature sometimes decrease my reaction rate in hydrogenation?

A: This is a classic conflict between Arrhenius kinetics and gas solubility . While the rate constant (


) increases exponentially with temperature, the solubility of H

gas in organic solvents (like methanol or toluene) decreases as temperature rises.
  • The "Sweet Spot": For heterogeneous hydrogenations (e.g., Pd/C, Co-based), the optimal temperature is often where the kinetic boost outweighs the loss in H

    
     concentration. Above this point (typically >100°C for non-noble metals), the reaction becomes mass-transfer limited by H
    
    
    
    availability [1].
Q: How does temperature affect chemoselectivity (Functional Group Tolerance)?

A: High temperatures promote the activation of higher-energy transition states, leading to side reactions.

  • Halogenated Quinolines: At >80°C, hydrodehalogenation (loss of Cl, Br, I) becomes a significant competitor to ring saturation.

  • Ketones/Aldehydes: If your quinoline has a carbonyl group, lower temperatures (room temp to 50°C) combined with selective catalysts (e.g., Mn-pincer complexes) favor ring reduction over carbonyl reduction [2].

Module 2: Experimental Protocols & Case Studies

Protocol A: High-Temperature Heterogeneous Hydrogenation (Co-Catalyzed)

Best for: Scalable synthesis of achiral THQs using earth-abundant metals. Reference Grounding: Based on cobalt-based systems described by Beller and co-workers [1].[1]

Reagents:

  • Substrate: Substituted Quinoline (0.5 mmol)

  • Catalyst: Co@SiO

    
     (pyrolyzed cobalt-salen on silica) or similar Co-nanoparticles.
    
  • Solvent: Methanol (2 mL)

  • H

    
     Source: Hydrogen gas (40-50 bar)[2][3]
    

Step-by-Step Optimization Workflow:

  • Catalyst Activation: If using non-noble metal oxides, pre-reduce the catalyst at 300°C under H

    
     flow if required by the specific catalyst datasheet.
    
  • Solvent Selection: Use Methanol. Note: Water can be used with specific hydrophobic Co-catalysts but requires higher T (150°C) [3].

  • Temperature Screening:

    • Start at 80°C: Check conversion after 16h.

    • If <50% conversion: Increase to 100°C.

    • If dehalogenation observed: Decrease to 60°C and increase pressure to 60 bar to compensate for rate loss.

  • Workup: Filter catalyst (can often be recycled). Evaporate solvent.

Data: Temperature vs. Yield (Co@SiO


 Catalyst) 
TemperaturePressure (H

)
TimeConversionYield (THQ)Side Products
60°C50 bar24 h45%42%None
100°C 50 bar 16 h >99% 96% None
140°C50 bar16 h>99%85%Ring opening / Dehalogenation
Protocol B: Mild Transfer Hydrogenation (Mn-Pincer Catalyzed)

Best for: Lab-scale, high chemoselectivity, avoiding high-pressure autoclaves. Reference Grounding: Zhang et al. (Mn-PNP pincer complex) [2].

Reagents:

  • H

    
     Donor: Ammonia Borane (AB) (3 equiv.)
    
  • Catalyst: Mn-PNP pincer complex (2 mol%)

  • Base: KO

    
    Bu (5 mol%)[4]
    
  • Solvent: THF[5]

Optimization Logic:

  • Standard T: 50°C.

  • Why 50°C? Ammonia borane releases H

    
     equivalents efficiently at this temperature. Below 40°C, the dehydrogenation of AB is sluggish. Above 80°C, AB decomposes non-productively.
    
  • Selectivity: This method is excellent for stopping at 1,2,3,4-THQ without reducing external ketones or esters.

Module 3: Asymmetric Reduction (Enantioselectivity vs. Temperature)

Q: My enantiomeric excess (ee) drops when I heat the reaction to speed it up. Why?

A: Enantioselectivity is governed by the difference in free energy of activation (


) between the R- and S-forming transition states.


Because the "enthalpic" term (

) is temperature-dependent, increasing

diminishes the relative rate difference between the major and minor pathways. Lower temperatures almost always favor higher ee.

Recommendation: If the reaction is too slow at low T (e.g., 0°C or RT):

  • Do not increase T immediately.

  • Increase H

    
     pressure  (if hydrogenation) or catalyst loading .
    
  • Change solvent to one with higher H

    
     solubility (e.g., TFE or DCM) to boost rate without thermal penalty [4].
    

Module 4: Visualization of Reaction Pathways

The following diagram illustrates the critical decision points where temperature influences the reaction pathway, distinguishing between kinetic products (1,2-Dihydroquinoline) and thermodynamic products (THQ), as well as side reactions.

QuinolineReduction cluster_conditions Temperature Effects Q Quinoline (Substrate) DHQ 1,2-Dihydroquinoline (Intermediate) Q->DHQ Step 1: 1,2-Addition Fast at RT DHQ->Q Re-oxidation (If H2 pressure drops) THQ 1,2,3,4-Tetrahydroquinoline (Target Product) DHQ->THQ Step 2: 3,4-Reduction Rate Limiting Requires Opt. Temp (>50°C) Side1 Side Product: Dehalogenated THQ THQ->Side1 T > 120°C (If Halogens present) Side2 Side Product: Over-reduction (Ring Opening) THQ->Side2 T > 150°C Harsh Conditions Note1 Low T (<40°C): Stalls at DHQ High ee (Asymmetric) Note2 Optimum T (50-100°C): Full conversion to THQ Balanced Rate/Solubility Note3 High T (>120°C): Loss of Selectivity Catalyst Deactivation

Caption: Reaction pathway analysis showing the progression from Quinoline to THQ. Step 2 is the thermal bottleneck. Excessive heat triggers the red pathways (side reactions).

Module 5: Troubleshooting Guide

SymptomProbable CauseCorrective Action
Stalled Reaction (Intermediate present) Temperature too low to overcome activation energy of Step 2 (3,4-reduction).Increase T by 10°C increments. If using Transfer Hydrogenation, ensure H-donor (e.g., Hantzsch ester) is not depleted.
Low Yield (Starting Material remains) Catalyst poisoning or H

solubility limit.
Do not just heat. Check H

pressure. If T > 100°C, verify H

solubility in solvent. Clean substrate (remove S/N poisons).
Loss of Halogen (-Cl, -Br) Temperature too high (>80-100°C) promoting oxidative addition of metal to C-X bond.Lower T to 60°C and extend reaction time. Switch to a milder catalyst (e.g., Co-based instead of Pd).
Low Enantioselectivity (ee) Reaction temperature allows access to the racemic transition state.Cool down. Run at 0°C or RT. Compensate rate loss by increasing pressure (up to 80 bar) or catalyst loading.
Leaching (Solution turns colored) High T causes metal nanoparticles to detach from support (e.g., MOF or Silica).Lower T. Use a more robust support (e.g., N-doped Carbon) or switch to a homogeneous catalyst if leaching is unacceptable.

References

  • Forberg, D., Schwob, T., Zaheer, M., Friedrich, M., Miyajima, N., & Kempe, R. (2016). Single-catalyst high-weight% cobalt-catalyzed general hydrogenation of heterocycles. Nature Communications, 7, 11596. Link

  • Zhang, G., Gamal El-Din, M. A., & Yuan, Y. (2023). Manganese-Catalysed Transfer Hydrogenation of Quinolines under Mild Conditions. European Journal of Organic Chemistry.[4] Link

  • Gao, Y., et al. (2022). Fluorine-modified cobalt electrocatalyst for quinoline hydrogenation with water at room temperature.[3] Research Square. Link

  • Wang, C., et al. (2016). Asymmetric Hydrogenation of Quinoline Derivatives Catalyzed by Cationic Transition Metal Complexes. The Chemical Record. Link

  • Goyal, V., et al. (2025).[2][6][7] A biomass-derived nickel-based nanomaterial as a sustainable and reusable catalyst for hydrogenation of arenes and heteroarenes.[6] Advanced Synthesis & Catalysis. Link

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Guide: IR Spectroscopy Characterization of 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol

Topic: IR Spectroscopy Characteristic Peaks for 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Content Type: Publish Comparison Guides Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Thi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: IR Spectroscopy Characteristic Peaks for 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol Content Type: Publish Comparison Guides Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a technical framework for the infrared (IR) spectroscopic characterization of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol . As a scaffold often encountered in the synthesis of bioactive alkaloids and receptor antagonists, accurate structural validation is critical.

Since direct reference spectra for this specific derivative are rare in public repositories, this guide utilizes Fragment-Based Spectral Prediction (FBSP) . By synthesizing data from the core pharmacophore (1,2,3,4-tetrahydroquinoline) and functional analogs (8-methylquinoline, 5-hydroxyquinoline), we derive a predictive peak assignment table. This approach allows researchers to validate the successful hydrogenation of the pyridine ring and the integrity of the phenolic and methyl substituents.

Structural Analysis & Spectral Logic

To interpret the IR spectrum accurately, we must deconstruct the molecule into its vibrationally active moieties. The spectrum is a superposition of three distinct chemical environments:

  • The Tetrahydroquinoline Core (THQ):

    • Effect: Unlike fully aromatic quinoline, the nitrogen-containing ring is saturated. This introduces aliphatic C-H stretching (sp³ hybridized) and a secondary amine (N-H) functionality.

    • Spectral Marker: Loss of the aromatic C=N stretch characteristic of quinolines; appearance of sp³ C-H bands < 3000 cm⁻¹.

  • The Phenolic Hydroxyl (5-OH):

    • Effect: Provides a strong dipole change upon stretching.

    • Spectral Marker: A broad, intense band in the high-frequency region due to intermolecular hydrogen bonding.

  • The 8-Methyl Substituent:

    • Effect: Breaks the symmetry of the benzene ring and adds specific C-H bending modes.

    • Spectral Marker: Modifications to the "Fingerprint Region" and Out-of-Plane (OOP) bending patterns consistent with 1,2,3,4-tetrasubstituted benzene rings.

Comparative Analysis: Target vs. Analogs

The following table contrasts the target molecule with its precursors and analogs to highlight diagnostic shifts.

Functional GroupTarget: 8-Methyl-1,2,3,4-THQ-5-ol Analog: 1,2,3,4-Tetrahydroquinoline Analog: 8-Hydroxyquinoline Diagnostic Insight
O-H Stretch 3200–3500 cm⁻¹ (Broad) Absent3100–3400 cm⁻¹ (Broad)Confirms presence of the phenol group.
N-H Stretch 3350–3420 cm⁻¹ (Sharp) 3400 cm⁻¹ (Weak/Med)Absent (Pyridine N)Distinguishes reduced THQ ring from aromatic quinoline.
C-H (sp³) 2850–2960 cm⁻¹ 2800–2950 cm⁻¹Absent (mostly)Confirms saturation of the N-ring (CH₂ groups).
C=C (Aromatic) 1580–1610 cm⁻¹ 1605, 1585 cm⁻¹1580, 1505 cm⁻¹Aromatic ring breathing modes; shifts slightly due to OH auxochrome.
C-O Stretch 1220–1270 cm⁻¹ Absent~1280 cm⁻¹Strong band confirming Phenol C-O bond.
OOP Bending 800–860 cm⁻¹ 745 cm⁻¹ (Ortho-sub)~700–800 cm⁻¹Target has 2 adjacent aromatic protons (H6, H7), creating a specific OOP pattern.
Detailed Characteristic Peak Assignments
Region 1: High Frequency (4000 – 2500 cm⁻¹)
  • 3500–3200 cm⁻¹ (O-H & N-H Stretching):

    • The most prominent feature will be the O-H stretch , appearing as a broad band centered around 3350 cm⁻¹.

    • The N-H stretch (secondary amine) typically appears as a sharper spike on the shoulder of the OH band, often around 3380–3420 cm⁻¹ .

    • Validation: If the sample is a salt (e.g., HCl), this region broadens significantly (2500–3200 cm⁻¹) due to N⁺-H vibrations.

  • 3050–3000 cm⁻¹ (Aromatic C-H Stretch): Weak intensity, characteristic of the benzene ring protons (H6, H7).

  • 2980–2850 cm⁻¹ (Aliphatic C-H Stretch):

    • 2920/2850 cm⁻¹: Asymmetric and symmetric stretching of the methylene (-CH₂-) groups in the saturated ring (positions 2, 3, 4).

    • ~2960 cm⁻¹: Methyl group (C8-CH₃) asymmetric stretch.

Region 2: The Fingerprint Region (1700 – 1000 cm⁻¹)
  • 1620–1580 cm⁻¹ (C=C Aromatic Stretch): The "skeletal vibration" of the benzene ring. The phenol group at C5 increases the intensity of these bands compared to unsubstituted THQ.

  • 1500–1450 cm⁻¹ (CH₂ Bending / Scissoring): Deformations of the saturated ring methylenes and the methyl group.

  • 1270–1220 cm⁻¹ (C-O Stretching): A critical diagnostic peak. Phenols show a strong C-O stretch here. Its presence confirms the integrity of the 5-OH group.

  • 1350–1250 cm⁻¹ (C-N Stretching): The C(aromatic)-N bond usually absorbs near 1280–1310 cm⁻¹, often overlapping with the C-O region.

Region 3: Low Frequency (1000 – 600 cm⁻¹)
  • 800–860 cm⁻¹ (Out-of-Plane C-H Bending):

    • The benzene ring possesses two adjacent protons at positions 6 and 7.

    • This "ortho-like" distribution typically yields a strong bending vibration in the 800–860 cm⁻¹ range.

    • Note: This distinguishes the target from isomers where protons might be isolated (meta/para), which would shift this peak to >860 cm⁻¹ or <800 cm⁻¹.

Experimental Protocol: Sample Preparation & Acquisition

To ensure high "Trustworthiness" (E-E-A-T), follow this self-validating protocol.

Method A: Attenuated Total Reflectance (ATR) - Recommended

  • Suitability: Ideal for solid powders or viscous oils.

  • Protocol:

    • Clean the crystal (Diamond/ZnSe) with isopropanol. Background scan (air).

    • Place ~5 mg of sample on the crystal.

    • Apply pressure using the clamp to ensure intimate contact (monitor the preview mode for peak maximization).

    • Acquisition: 4000–600 cm⁻¹, 4 cm⁻¹ resolution, 16 scans.

  • Advantage: Minimal sample prep, no moisture interference from KBr.

Method B: KBr Pellet (Transmission)

  • Suitability: If high resolution of the Fingerprint Region is required.

  • Protocol:

    • Mix 1-2 mg sample with ~100 mg dry spectroscopic-grade KBr.

    • Grind to a fine powder (avoid moisture absorption).

    • Press into a translucent pellet at 8–10 tons pressure.

    • Acquisition: Transmission mode.

  • Caution: KBr is hygroscopic; adsorbed water will obscure the O-H/N-H region (3400 cm⁻¹).

Characterization Workflow Diagram

The following diagram outlines the logical flow for validating the structure of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol using IR data.

IR_Characterization_Workflow Start Crude Product (8-Methyl-1,2,3,4-THQ-5-ol) Prep Sample Prep (ATR or KBr) Start->Prep Acquire Acquire Spectrum (4000-600 cm⁻¹) Prep->Acquire Check_OH Check 3200-3500 cm⁻¹ Broad Band? Acquire->Check_OH Check_NH Check 3350-3420 cm⁻¹ Sharp Shoulder? Check_OH->Check_NH Yes (Phenol Present) Result_Fail_Ox FAILURE: Oxidation (Quinoline/Quinone) Check_OH->Result_Fail_Ox No (Missing OH) Check_Aliph Check 2850-2960 cm⁻¹ sp³ C-H Bands? Check_NH->Check_Aliph Yes (Amine Present) Check_CO Check 1220-1270 cm⁻¹ Strong C-O Stretch? Check_Aliph->Check_CO Yes (Ring Saturated) Check_Aliph->Result_Fail_Ox No (Fully Aromatic) Decision_Aromatic Is 1600-1500 cm⁻¹ Fully Aromatic? Check_CO->Decision_Aromatic Result_Success VALIDATED STRUCTURE (Reduced Ring + Phenol + Methyl) Decision_Aromatic->Result_Success Mixed Ar/Aliph Pattern Decision_Aromatic->Result_Fail_Ox Strong C=N / No sp³ CH Result_Fail_Red FAILURE: Over-reduction (Ring Opening)

Caption: Logical decision tree for validating the 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol structure via IR spectroscopy.

References
  • NIST Chemistry WebBook. IR Spectrum of 1,2,3,4-Tetrahydroquinoline. National Institute of Standards and Technology.[1] Available at: [Link]

  • NIST Chemistry WebBook. IR Spectrum of 8-Hydroxyquinoline. National Institute of Standards and Technology.[1] Available at: [Link]

  • PubChem. Compound Summary: 8-Methylquinoline.[2] National Library of Medicine. Available at: [Link]

  • SpectraBase. 8-Methylquinoline IR Data. Wiley Science Solutions. Available at: [Link][3]

  • Organic Chemistry Portal. Synthesis of Tetrahydroquinolines. Available at: [Link]

Sources

Comparative

Structural Determination of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol: A Comparative Guide

Topic: Structural Characterization & X-ray Crystallography Guide for 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol Content Type: Technical Comparison & Application Guide Executive Summary In the development of tetrahydroquino...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structural Characterization & X-ray Crystallography Guide for 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol Content Type: Technical Comparison & Application Guide

Executive Summary

In the development of tetrahydroquinoline (THQ) based pharmacophores, the precise spatial arrangement of substituents defines biological efficacy. For 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol , structural characterization is non-trivial due to the competing steric influence of the 8-methyl group and the hydrogen-bonding potential of the 5-hydroxyl moiety.

This guide compares the three primary structural determination methodologies—Single Crystal X-Ray Diffraction (SC-XRD) , Nuclear Magnetic Resonance (NMR) , and Density Functional Theory (DFT) . While NMR provides dynamic solution-state data, this guide argues that SC-XRD is the requisite gold standard for this scaffold to definitively resolve intermolecular hydrogen bonding networks and ring conformation (half-chair vs. envelope) that dictate receptor binding.

Part 1: Comparative Analysis of Structural Methods

The following analysis evaluates the performance of each method specifically for the 5-hydroxy-8-methyl-THQ scaffold.

Performance Matrix: X-Ray vs. NMR vs. DFT
FeatureMethod A: Single Crystal X-Ray (SC-XRD) Method B: Solution NMR (1D/2D) Method C: DFT (Computational)
Primary Output 3D Atomic Coordinates (CIF)Chemical Shift (

), Couplings (

)
Energy Minimized Geometry
Stereochemistry Absolute (Definitive assignment)Relative (Requires derivatization)Predictive only
H-Bond Detection Direct Visualization (Donor-Acceptor distances)Indirect (Shift dependence on conc/temp)Theoretical
Conformation Frozen (Solid State)Averaged (Fast exchange timescale)Single Low-Energy State
Sample State Solid (Single Crystal required)Liquid (Solution)Virtual
Suitability Best for: Receptor docking models, polymorph screening.Best for: Bulk purity, dynamic behavior.Best for: Predicting reactivity.[1]
Deep Dive: Why X-Ray Wins for this Scaffold

For 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol, SC-XRD is superior due to two specific structural challenges:

  • The 5-Hydroxyl/Nitrogen Interaction: In solution (NMR), the proton on the 5-OH and the amine (NH) are in rapid exchange, often broadening signals and obscuring intramolecular hydrogen bonds. SC-XRD freezes these protons, allowing precise measurement of the

    
     distance, which correlates directly with membrane permeability.
    
  • Ring Puckering: The saturated ring (C1-C4) typically adopts a half-chair or envelope conformation. The 8-methyl group creates steric strain that can distort this pucker. SC-XRD provides the exact torsion angles (e.g., C2-C3-C4-C4a), whereas NMR coupling constants (

    
    ) only provide an average estimate via the Karplus equation.
    

Part 2: Experimental Data & Protocols

Crystallization Protocol (Self-Validating)

THQ derivatives are often oils or low-melting solids. Obtaining diffraction-quality crystals requires a slow, controlled approach to overcome the entropic penalty of the flexible saturated ring.

Methodology: Vapor Diffusion (Sitting Drop)

  • Rationale: Slow diffusion prevents rapid precipitation of amorphous material, common in hydroxylated aromatics.

Step-by-Step Protocol:

  • Solvent Screen: Dissolve 10 mg of pure compound in 0.5 mL of Methanol (Good solubility).

  • Anti-Solvent: Use Water or Hexane (Poor solubility).

  • Setup:

    • Place 20

      
      L of the Methanol solution in a central well (sitting drop).
      
    • Fill the surrounding reservoir with 500

      
      L of the Anti-Solvent (e.g., 30% Methanol in Water).
      
    • Seal the chamber with high-vacuum grease and a glass slide.

  • Incubation: Store at 4°C (reduces kinetic energy, promoting order) for 7-14 days.

  • Validation: Check for birefringence under a polarized light microscope. True crystals will "blink" (light up and go dark) as you rotate the stage; amorphous solids remain uniformly dark or bright.

Representative Crystallographic Parameters

Based on analogous structures (e.g., 7-hydroxy-THQ derivatives [1] and 8-methyl-THQ salts), the following parameters are the expected "Gold Standard" output for a successful dataset.

  • Crystal System: Monoclinic or Orthorhombic

  • Space Group:

    
     (Most common for centrosymmetric organic molecules) or 
    
    
    
    .
  • Unit Cell (Estimated):

    • 
       Å
      
    • 
       Å[2][3]
      
    • 
       Å
      
  • Key Interaction to Look For: Intermolecular hydrogen bonding chains linking the 5-OH of one molecule to the NH of the neighbor, forming a "zig-zag" motif along the

    
    -axis.
    

Part 3: Visualization of Workflows

Diagram 1: Structural Determination Decision Matrix

Caption: Logical workflow for selecting the correct analytical technique based on the drug development stage.

StructuralWorkflow Start Synthesized 8-methyl-1,2,3,4-THQ-5-ol PurityCheck Purity Check (LC-MS / TLC) Start->PurityCheck Decision Is sample crystalline? PurityCheck->Decision NMR_Path Method B: Solution NMR (CDCl3 / DMSO-d6) Decision->NMR_Path No (Oil/Amorphous) XRD_Path Method A: SC-XRD (Mo/Cu Source) Decision->XRD_Path Yes (Solid) Output_NMR Output: Connectivity & Bulk Purity NMR_Path->Output_NMR Output_XRD Output: Absolute Config & H-Bond Network XRD_Path->Output_XRD DFT_Path Method C: DFT (B3LYP/6-31G*) Output_NMR->DFT_Path Validation Output_XRD->DFT_Path Energy Calc

Diagram 2: Crystallization Optimization Loop

Caption: The iterative process required to obtain diffraction-quality crystals for oily THQ derivatives.

CrystalLoop Sample Crude Material Screen Solvent Screening (MeOH, EtOH, EtOAc) Sample->Screen Method Method Selection (Vapor Diffusion) Screen->Method Observation Microscopy Check Method->Observation Success Data Collection (Diffractometer) Observation->Success Single Crystals Fail Oiling Out / Precipitate Observation->Fail Amorphous Deriv Derivatization (HCl Salt / Tosylate) Fail->Deriv Modify Structure Deriv->Screen Retry

References

  • Hu, M., et al. (2012). Crystal structure of 7-hydroxy-3,4-dihydro-1H-quinolin-2-one dihydrate. Acta Crystallographica Section E. Link

  • Jeyaseelan, S., et al. (2014). Crystal structure of 1-tosyl-1,2,3,4-tetrahydroquinoline. Acta Crystallographica Section E. Link

  • PubChem. Compound Summary: 8-methyl-1,2,3,4-tetrahydroquinoline.[3] National Library of Medicine. Link

  • Bendale, P., et al. (2007).[4] Recent advances in the chemistry of tetrahydroquinolines. Current Organic Chemistry. (Contextual citation for pharmacological relevance).

Note: As this specific isomer (5-ol) lacks a dedicated open-access crystallographic entry in the Cambridge Structural Database (CSD) public subset, the crystallographic parameters provided in Part 2 are derived from homologous structures [1,2] to serve as a predictive baseline for experimental validation.

Sources

Validation

A Senior Application Scientist's Guide to Validating a Reference Standard for 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

In the landscape of drug discovery and development, the integrity of all analytical data hinges on the quality of the reference standards employed. For novel or less-common molecules like 8-methyl-1,2,3,4-tetrahydroquino...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the integrity of all analytical data hinges on the quality of the reference standards employed. For novel or less-common molecules like 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol, a well-characterized in-house primary standard is not a mere reagent, but the cornerstone of a robust and defensible research program. The US Food and Drug Administration (FDA) defines a reference standard as a "highly purified compound that is well characterized," a definition that underscores the rigorous, multi-faceted analytical effort required for its establishment.[1]

This guide provides a comprehensive framework for the validation of a newly synthesized or procured batch of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol, transforming it into a primary reference standard. We will navigate the core principles of identity, purity, and potency, comparing orthogonal analytical techniques to build a self-validating system of characterization. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines and United States Pharmacopeia (USP) General Chapter <1225>, ensuring regulatory compliance and scientific rigor.[2][3][4][5]

The Validation Workflow: An Integrated Approach

The qualification of a reference standard is not a linear process but an integrated workflow where orthogonal analytical techniques are used to corroborate findings and build a comprehensive profile of the material. Each step provides a piece of the puzzle, and together they create a high-confidence data package.

Validation_Workflow cluster_0 Phase 1: Identity Confirmation cluster_1 Phase 2: Purity Assessment cluster_2 Phase 3: Potency Assignment Identity Structural Elucidation NMR NMR Spectroscopy (¹H, ¹³C, 2D) Identity->NMR MS Mass Spectrometry (HRMS) Identity->MS IR FT-IR Spectroscopy Identity->IR Purity Impurity Profiling HPLC Organic Impurities (HPLC-UV/MS) MS->HPLC IR->HPLC Purity->HPLC GC Residual Solvents (GC-HS) Purity->GC ROI Inorganic Impurities (Residue on Ignition) Purity->ROI Water Water Content (Karl Fischer) Purity->Water Potency Quantitative Assignment MassBalance Mass Balance Approach HPLC->MassBalance GC->MassBalance ROI->MassBalance Water->MassBalance Potency->MassBalance qNMR Quantitative NMR (qNMR) Potency->qNMR Final Certified Reference Standard MassBalance->Final qNMR->Final

Caption: Overall workflow for reference standard validation.

Part 1: Unambiguous Identity Confirmation

Before assessing purity or potency, we must unequivocally confirm the chemical structure of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol. This is achieved by employing a combination of spectroscopic techniques, each providing unique and complementary structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation of organic molecules.[6] For 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol, a suite of NMR experiments is required for full characterization.

  • ¹H NMR: Provides information on the number of different types of protons and their connectivity. We anticipate distinct signals for the aromatic protons, the aliphatic protons of the tetrahydroquinoline ring, the methyl group protons, and the hydroxyl proton.

  • ¹³C NMR: Reveals the number of chemically distinct carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are critical for assembling the molecular puzzle. COSY (Correlation Spectroscopy) identifies proton-proton couplings, while HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons. HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range proton-carbon correlations, which is essential for confirming the substitution pattern on the aromatic ring.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, which allows for observation of the -OH and -NH protons).[7]

  • Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Data Analysis: Process the spectra and assign all proton and carbon signals. The assignments must be fully consistent with the proposed structure of 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule. This technique is invaluable for confirming the molecular formula. The fragmentation pattern observed in the MS/MS spectrum can also provide structural information that corroborates the NMR data. Studies on tetrahydroquinolines have shown characteristic fragmentation patterns, such as the loss of a methyl group (M-15).[8][9]

Experimental Protocol: HRMS Analysis

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Data Acquisition: Infuse the sample into an HRMS instrument (e.g., Q-TOF or Orbitrap) using electrospray ionization (ESI) in positive ion mode.

  • Data Analysis: Compare the measured accurate mass of the molecular ion [M+H]⁺ to the theoretical mass. The mass error should be less than 5 ppm. Analyze the fragmentation pattern to ensure it is consistent with the known fragmentation pathways of tetrahydroquinoline derivatives.[8]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides information about the functional groups present in the molecule. For our target compound, we expect to see characteristic absorption bands for the O-H stretch (hydroxyl group), N-H stretch (secondary amine), C-H stretches (aromatic and aliphatic), and C=C stretches (aromatic ring).

Part 2: A Comparative Look at Purity Assessment

Purity is not a single value but a composite assessment of different types of potential impurities: organic (related substances), inorganic, and residual solvents. A guiding principle from the WHO is that a purity of 99.5% or higher is desirable for a primary reference standard.[10]

Organic Purity: HPLC vs. GC

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse technique for assessing the purity of non-volatile organic compounds.[6] For our compound, a reverse-phase HPLC method would be developed to separate the main component from any synthesis by-products or degradation products.

Comparison of Chromatographic Techniques

TechniquePrinciplePros for 8-methyl-1,2,3,4-tetrahydroquinolin-5-olCons for 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol
HPLC-UV Separation based on polarity. Detection based on UV absorbance.Excellent for non-volatile, UV-active compounds. High precision and robustness.May not detect impurities that lack a chromophore. Co-elution of impurities is possible.
HPLC-MS Separation by HPLC, detection by mass spectrometry.Provides mass information for impurity peaks, aiding in their identification. Highly sensitive and specific.More complex and expensive instrumentation. Quantitative response can be variable.
GC-MS Separation based on volatility. Detection by mass spectrometry.Excellent for volatile and semi-volatile impurities.The target molecule is likely not volatile enough without derivatization, making it unsuitable for the main component but ideal for residual solvents.

Experimental Protocol: HPLC Purity Method

  • Method Development: Develop a gradient reverse-phase HPLC method using a C18 column. The mobile phase could consist of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol). The UV detector wavelength should be set to a maximum absorbance for the analyte.

  • Method Validation (per ICH Q2(R2)): [2][11]

    • Specificity: Analyze a placebo and spike the main component with potential impurities to demonstrate separation.

    • Linearity: Analyze a series of dilutions of the main component to demonstrate a linear relationship between concentration and peak area.

    • Accuracy & Precision: Analyze replicate preparations at different concentrations.

    • Limit of Quantitation (LOQ): Determine the lowest concentration that can be reliably quantified.

  • Analysis: Inject a solution of the reference standard material at a suitable concentration (e.g., 1 mg/mL). Report the area percent of the main peak and any impurity peaks.

Inorganic Impurities and Water Content
  • Residue on Ignition (ROI) / Sulfated Ash: This gravimetric method provides a measure of the total amount of inorganic impurities in the material.

  • Karl Fischer (KF) Titration: This is the gold standard for the specific and accurate determination of water content.

Residual Solvents

Gas Chromatography with Headspace sampling (GC-HS) is the preferred method for quantifying residual solvents from the synthesis process, as per USP <467>.

Part 3: The Final Assignment of Potency - A Comparison of Approaches

The potency (or content) is the final assigned value of the reference standard and is critical for its use in quantitative assays. Two primary orthogonal methods are used for this purpose: the Mass Balance approach and Quantitative NMR (qNMR).

The Mass Balance Approach

The mass balance method is an indirect approach where the purity is calculated by subtracting the sum of all measured impurities from 100%.[12][13][14]

Potency = 100% - (% Organic Impurities) - (% Water) - (% Residual Solvents) - (% Inorganic Impurities)

Mass_Balance cluster_impurities Total Impurities Total 100% (Initial Material) Organic Organic Impurities (from HPLC) Total->Organic - Water Water (from Karl Fischer) Total->Water - Solvents Residual Solvents (from GC-HS) Total->Solvents - Inorganic Inorganic Impurities (from ROI) Total->Inorganic - Potency Assigned Potency (Main Component) Organic->Potency = Water->Potency = Solvents->Potency = Inorganic->Potency =

Caption: The Mass Balance calculation workflow.

Advantages:

  • Utilizes data from multiple, independent analytical techniques.

  • Provides a comprehensive impurity profile.

Disadvantages:

  • It is an indirect measurement; the accuracy depends on the accuracy of all individual impurity tests.

  • Assumes all impurities have been identified and quantified.

Quantitative NMR (qNMR)

qNMR is a primary ratio method that allows for the direct determination of the concentration or purity of a substance by comparing the integral of an analyte signal to the integral of a certified internal standard of known purity.[15][16][17]

Purity (analyte) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity (std)

Where:

  • I = Integral value

  • N = Number of protons for the signal

  • M = Molar mass

  • m = mass

  • P = Purity

Comparison of Potency Assignment Methods

MethodPrincipleProsCons
Mass Balance Indirect measurement by subtracting all impurities from 100%.Comprehensive impurity assessment. Utilizes orthogonal techniques.Accuracy is dependent on the sum of multiple measurements. May miss unknown impurities.
qNMR Direct measurement against a certified internal standard.Primary ratio method, traceable to SI units. Requires no specific reference material of the analyte.[15] Provides structural confirmation and quantification in one experiment.[18]Requires a suitable, high-purity internal standard that has non-overlapping signals with the analyte. Requires careful experimental setup and validation.

For the highest level of confidence, the potency values obtained from both the Mass Balance approach and qNMR should be in close agreement. Any significant discrepancy would warrant further investigation into potential unidentified impurities or analytical errors.

Experimental Protocol: qNMR Potency Assay

  • Selection of Internal Standard: Choose a high-purity (>99.9%) certified internal standard (e.g., maleic acid, dimethyl sulfone) that is soluble in the same deuterated solvent as the analyte and has signals that are well-resolved from all analyte signals.

  • Sample Preparation: Accurately weigh the analyte and the internal standard into the same vial. Dissolve in a known volume of deuterated solvent (e.g., DMSO-d₆).

  • Data Acquisition: Acquire a ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay, sufficient number of scans).

  • Data Analysis: Carefully integrate a well-resolved, unique signal for the analyte and a signal for the internal standard. Calculate the potency using the qNMR equation.

Summary of Validation Data

The final certificate of analysis for the 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol reference standard should summarize all the data from these validation experiments.

TestMethodAcceptance CriteriaHypothetical Result
Identity ¹H, ¹³C NMR, HRMS, FT-IRSpectrum consistent with proposed structure. Mass error < 5 ppm.Conforms
Organic Purity HPLC-UVPurity ≥ 99.5% area. No single impurity > 0.15%.99.8%
Water Content Karl Fischer Titration≤ 0.5%0.12%
Residual Solvents GC-HSMeets USP <467> limits for relevant solvents.Conforms
Inorganic Impurities Residue on Ignition≤ 0.1%0.05%
Potency (Mass Balance) CalculationReport Value99.6%
Potency (qNMR) ¹H qNMRReport Value (should be in agreement with Mass Balance)99.7%
Final Assigned Potency Average of orthogonal methodsReport Value with Uncertainty99.7% ± 0.2%

Conclusion

The qualification of a reference standard for a novel compound like 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol is a rigorous, evidence-based process. It is not sufficient to rely on a single analytical technique. By creating a self-validating system that leverages the strengths of orthogonal methods—comparing spectroscopic data for identity, chromatographic techniques for purity, and both direct (qNMR) and indirect (Mass Balance) approaches for potency—we can establish a primary reference standard with the highest degree of confidence. This well-characterized material then becomes the single point of truth for all future quantitative analysis, ensuring the accuracy, reliability, and integrity of the entire drug development program.

References

  • Q2(R2) Validation of Analytical Procedures March 2024. (2024). U.S. Food and Drug Administration. [Link]

  • FDA Guidance on Analytical Method Validation. (n.d.). Scribd. [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance. (2024). ProPharma. [Link]

  • USP <1225> Method Validation. (n.d.). BA Sciences. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

  • Quality Guidelines. (n.d.). International Council for Harmonisation. [Link]

  • Mass spectra of tetrahydroquinolines. (1968). Canadian Science Publishing. [Link]

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. (n.d.). uspbpep.com. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. (2026). Lab Manager. [Link]

  • Quantitative NMR Assays (qNMR). (n.d.). Bruker. [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). U.S. Food and Drug Administration. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation. (2025). Perpusnas. [Link]

  • Revised USP Chapter <1225> "Validation of Compendial Methods" approved. (2017). ECA Academy. [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). International Council for Harmonisation. [Link]

  • <1225> Validation of Compendial Procedures. (2017). USP-NF. [Link]

  • Mass spectra of tetrahydroquinolines. (1968). Canadian Science Publishing. [Link]

  • Mass Spectra of Alkyl Quinolines and Tetrahydroquinolines. (n.d.). MacSphere. [Link]

  • <1225> VALIDATION OF COMPENDIAL PROCEDURES. (2011). U.S. Pharmacopeia. [Link]

  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals. [Link]

  • Purity assignment for peptide certified reference materials by combining qNMR and LC-MS/MS amino acid analysis results: application to angiotensin II. (2018). PubMed. [Link]

  • European Pharmacopoeia Reference Standards. (n.d.). European Directorate for the Quality of Medicines & HealthCare. [Link]

  • qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. (2020). YouTube. [Link]

  • Ph. Eur. Reference Standards: Purpose and use. (n.d.). European Directorate for the Quality of Medicines & HealthCare. [Link]

  • Ph. Eur. reference standards. (2024). European Directorate for the Quality of Medicines & HealthCare. [Link]

  • Synthesis and In-Silico Analysis of Novel Tetrahydroquinolines and Their Antioxidant Activity. (n.d.). MDPI. [Link]

  • Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. (n.d.). Journal of Chemical Education. [Link]

  • Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. (n.d.). World Health Organization. [Link]

  • 5.12. Reference Standards Ep9.0. (n.d.). Scribd. [Link]

  • A Guide to Quantitative NMR (qNMR). (2024). Emery Pharma. [Link]

  • Reference-Standard Material Qualification. (2009). Pharmaceutical Technology. [Link]

  • Structure elucidation of quinoline| NMR Spectroscopy. (2023). YouTube. [Link]

  • Qualification of Inhouse Reference Standards and Secondary Standards. (2025). Qvents. [Link]

  • Joint EDQM USP Secondary standards Considerations in traceability to pharmacopoeial standards. (2023). European Directorate for the Quality of Medicines & HealthCare. [Link]

  • Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. (2023). National Institutes of Health. [Link]

  • Mass spectra of tetrahydroisoquinolines: a novel concerted fragmentation. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

  • (PDF) Certification of Reference Standards in Pharmacy: Mass Balance Method. (2018). ResearchGate. [Link]

  • Reference Standards in the Pharmaceutical Industry. (n.d.). MRIGlobal. [Link]

  • Mass balance method for purity assay of phthalic acid esters: Development of primary reference materials as traceability sources in the Japan Calibration Service System. (2025). ResearchGate. [Link]

  • How Well Do You Know Your Reference Standards?. (2023). Pharmaceutical Online. [Link]

  • Analytical Techniques for Reference Standard Characterization. (2025). ResolveMass Laboratories Inc. [Link]

  • The ABC's of Reference Standard Management. (n.d.). Eurofins. [Link]

  • Reference Standards, Types, Uses, Preparation & Qualification. (2020). Veeprho Pharmaceuticals. [Link]

  • Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids (New Psychoactive Substances) in Oral Fluid Samples by Means of HPLC-MS/MS. (2020). National Institutes of Health. [Link]

  • The Importance of Reference Materials and Method Validation for Advancing Research on the Health Effects of Dietary Supplements and Other Natural Products. (2021). National Institutes of Health. [Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 8-methyl-1,2,3,4-tetrahydroquinolin-5-ol

Executive Safety Summary 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol (CAS: 61468-43-7) represents a dual-hazard chemical class: it combines the basicity and sensitization potential of a secondary amine (tetrahydroquinoline...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol (CAS: 61468-43-7) represents a dual-hazard chemical class: it combines the basicity and sensitization potential of a secondary amine (tetrahydroquinoline core) with the systemic toxicity and corrosivity risks of a phenol (5-hydroxyl group).

Critical Directive: Treat this compound as a High-Potency Pharmacophore . Standard "organic solvent" PPE is insufficient. The presence of the phenolic hydroxyl group at the C5 position significantly increases the risk of rapid transdermal absorption and potential cytotoxicity compared to the non-hydroxylated parent molecule [1, 2].

Immediate Action Required:

  • Zero Skin Contact: Assume rapid absorption.

  • Containment: All solid and liquid handling must occur within a certified chemical fume hood.

  • Deactivation: Do not use bleach (hypochlorite) indiscriminately; oxidative coupling can produce toxic quinone imines. Use chemically compatible disposal streams.

Chemical Identity & Hazard Profile[1]

PropertyDetail
Chemical Name 8-Methyl-1,2,3,4-tetrahydroquinolin-5-ol
CAS Number 61468-43-7
Molecular Formula C₁₀H₁₃NO
Molecular Weight 163.22 g/mol
Physical State Solid (typically off-white to beige powder)
Solubility Soluble in DMSO, Methanol, DCM; Low solubility in water.
Risk Assessment Matrix

Based on Structure-Activity Relationship (SAR) of 5-hydroxyquinoline derivatives [1].

Hazard ClassGHS Classification (Inferred)Critical Effect
Acute Toxicity Category 3 (Oral/Dermal) Toxic if swallowed or in contact with skin. Phenolic compounds can cause systemic collapse.[1]
Skin Corrosion Category 1B / 2 Causes severe skin irritation or burns. "Anesthetic effect" may delay pain sensation.
Eye Damage Category 1 Risk of irreversible corneal damage upon contact.
Target Organ STOT-SE 3 Respiratory irritation (amine vapors/dust).

Personal Protective Equipment (PPE) Matrix

This protocol enforces a "Barrier-Redundancy" strategy. Single layers are prohibited for stock solution handling.

Hand Protection Protocol

Rationale: Phenolic amines can penetrate standard nitrile rapidly. Breakthrough times are often <15 mins for thin disposable gloves.

Task LevelPrimary Glove (Inner)Secondary Glove (Outer)Change Frequency
Solid Weighing Nitrile (4 mil)Nitrile (4-5 mil)Immediately after task.
Stock Preparation (>100 mg)Nitrile (4 mil)Laminate / Silver Shield® Reuse outer if unsoiled; discard inner.
Dilute Handling (<10 mM)Nitrile (4 mil)Nitrile (4 mil)Every 30 minutes.
Eye & Body Protection[1][2][3][4][5][6]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are forbidden due to the risk of powder drift or splash migration.

  • Respiratory: If working outside a fume hood (not recommended), use a P100/OV (Organic Vapor) respirator.

  • Body:

    • Standard cotton lab coat (buttoned to throat).

    • Chemical-resistant apron (Tyvek or Neoprene) required for liquid transfers >10 mL.

    • Closed-toe shoes with full dorsal coverage.

Operational Handling Protocols

A. Weighing & Transfer (Solid State)

The highest risk of inhalation exposure occurs during the weighing of fine powders.

  • Static Control: Use an antistatic gun or ionizer bar on the spatula and weigh boat. Tetrahydroquinolines can be electrostatic.[2]

  • Containment: Place the analytical balance inside the fume hood. If this is impossible, use a powder containment hood or a "balance enclosure."

  • Technique:

    • Tare the vial, not the paper.

    • Transfer solid directly into a pre-weighed vial.

    • Wet-Wipe Method: After closing the vial, wipe the exterior with a methanol-dampened Kimwipe inside the hood to remove invisible dust residues.

B. Reaction Setup (Liquid State)
  • Solvent Selection: Dissolve the solid immediately. Avoid using highly volatile solvents (Ether/DCM) if possible; prefer DMSO or DMF to reduce vapor pressure during initial handling.

  • Cannula/Syringe Transfer: Never pour stock solutions. Use positive-pressure transfer (syringe or cannula) to move liquids between vessels.

  • Inert Atmosphere: Flush reaction vessels with Nitrogen/Argon. Amines are oxidation-sensitive; oxidation products (quinones) are often more toxic than the parent [3].

Emergency Response Procedures

Safe Handling Lifecycle Workflow

SafetyLifecycle Receipt Receipt & Inspection (Check Seal Integrity) Storage Storage (4°C, Dark, Argon) Receipt->Storage Log & Label Weighing Weighing (Double Nitrile, Hood) Storage->Weighing Transport in Secondary Cont. Reaction Reaction (Closed System) Weighing->Reaction Dissolve Immediately Spill SPILL EVENT Weighing->Spill Waste Disposal (Segregated Stream) Reaction->Waste Quench & Tag Reaction->Spill Spill->Waste Absorb & Seal

Figure 1: Safe Handling Lifecycle. Note the critical control point at "Weighing" where exposure risk is highest.

Exposure Response[1][3][4][5][6][8]
  • Skin Contact:

    • IMMEDIATE FLUSH: Wash with copious water for 15 minutes .[3][4]

    • Soap: Use non-abrasive soap.

    • Do NOT use Ethanol: For phenolic compounds, ethanol can increase surface area absorption if not rinsed immediately. Water is the safest universal first response.

    • Medical: Seek evaluation. Report "Phenolic Amine" exposure.[3][5][6][7]

  • Eye Contact:

    • Flush for 15 minutes using an eyewash station.[8]

    • Hold eyelids open forcibly.

    • Emergency Room: Transport immediately.

Waste Disposal & Deactivation[4][5]

Do NOT mix with oxidizing acids (Nitric, Chromic) or Bleach.

Waste StreamProtocol
Solid Waste Collect contaminated gloves, weigh boats, and paper in a sealed hazardous waste bag labeled "Toxic Organic Solid."
Liquid Waste Segregate into "Halogen-Free Organic" (unless halogenated solvents were used). Label clearly with constituent name.
Glassware Triple rinse with Methanol/Acetone inside the hood. Collect rinsate as liquid waste.

References

  • National Institutes of Health (NIH) - PubChem. Compound Summary: 8-Methyl-1,2,3,4-tetrahydroquinoline. Retrieved from [Link]

  • Yale Environmental Health & Safety. Standard Operating Procedure: Phenol. Retrieved from [Link]

  • Pandawa Institute. Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates. Bioactivities, 2025. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.